Tris(4-(pyridin-4-ylethynyl)phenyl)amine

Core Science & Biosynthesis

Electronic and photophysical properties of Tris(4-(pyridin-4-ylethynyl)phenyl)amine

An In-depth Technical Guide to the Electronic and Photophysical Properties of Tris(4-(pyridin-4-ylethynyl)phenyl)amine

Introduction

Tris(4-(pyridin-4-ylethynyl)phenyl)amine, hereafter referred to as TPEPA, is a star-shaped organic molecule of significant interest in materials science and coordination chemistry. Its structure is characterized by a central triphenylamine (TPA) core, a well-known electron-donating and hole-transporting moiety, which is peripherally functionalized with three pyridin-4-ylethynyl arms. The ethynyl bridges extend the π-conjugation between the electron-rich TPA donor and the electron-accepting pyridine units. This donor-π-acceptor (D-π-A) architecture is the foundation for its rich electronic and photophysical properties, making it a versatile building block for advanced functional materials.

This guide provides a comprehensive technical overview of the synthesis, electronic structure, and photophysical dynamics of TPEPA. It is intended for researchers, chemists, and materials scientists engaged in the development of optoelectronic devices, sensors, and functional frameworks such as Metal-Organic Frameworks (MOFs) and Covalent Organic Frameworks (COFs). We will delve into the causality behind its properties, supported by data from closely related analogues, and provide detailed experimental protocols for its characterization.

Molecular Structure and Synthesis

The defining feature of TPEPA is its C3-symmetric, propeller-like structure. The central nitrogen atom of the TPA core is connected to three phenyl rings, each of which is functionalized at the para-position with a pyridin-4-ylethynyl group. This arrangement results in a highly conjugated, three-dimensional molecular architecture.

Synthesis Pathway: The Sonogashira Coupling

The most efficient and common method for synthesizing molecules with aryl-ethynyl linkages is the Sonogashira cross-coupling reaction. This palladium- and copper-co-catalyzed reaction forms a carbon-carbon bond between a terminal alkyne and an aryl halide. For TPEPA, the synthesis involves the reaction of tris(4-iodophenyl)amine with 4-ethynylpyridine.

The causality for this choice of reaction is twofold:

• High Efficiency: The Sonogashira coupling is known for its high yields and tolerance to a wide range of functional groups, which is crucial when working with multifunctional molecules like pyridine.

• Mild Conditions: The reaction can be carried out under relatively mild, anaerobic conditions, which prevents the degradation of the sensitive organic components.

Figure 1: Synthetic scheme for TPEPA via Sonogashira cross-coupling.

Electronic Properties: Absorption and Redox Behavior

2.1. UV-Visible Absorption Spectroscopy

The UV-Vis spectrum of TPA-based molecules typically shows two main absorption regions:

• High-Energy Bands (<300 nm): These correspond to localized π-π* transitions within the phenyl rings of the TPA core and the pyridine moieties.

• Low-Energy Bands (>300 nm): This is the most characteristic band, arising from an Intramolecular Charge-Transfer (ICT) transition. Upon photoexcitation, electron density moves from the Highest Occupied Molecular Orbital (HOMO), localized on the electron-rich TPA core, to the Lowest Unoccupied Molecular Orbital (LUMO), distributed over the electron-accepting pyridyl arms.

Protonation of the peripheral pyridine nitrogen atoms significantly enhances the acceptor strength, which is expected to cause a substantial bathochromic (red) shift in the ICT band.

Table 1: Electronic Absorption Data for Analogue TPPA in Acetonitrile.[1]

Compound	Transition	λmax (nm)	Molar Absorptivity (ε, M-1cm-1)
TPPA	π-π*	258	32,400
	ICT	338	44,700

| H3TPPA3+ (Protonated) | ICT | 450 | 45,700 |

Data for the structural analogue Tris[4-(pyridin-4-yl)phenyl]amine (TPPA) is presented to provide a foundational understanding. The ethynyl linkers in TPEPA are expected to red-shift these transitions.

2.2. Electrochemical Properties and Frontier Orbitals

Cyclic voltammetry (CV) is the standard technique used to determine the redox potentials of a molecule, which are then used to estimate the energies of the frontier molecular orbitals (HOMO and LUMO).

• Oxidation: The TPA core is readily oxidized, a process corresponding to the removal of an electron from the HOMO. This property is responsible for the excellent hole-transporting capabilities of TPA derivatives.

• Reduction: The pyridyl units are the primary sites for reduction, which involves adding an electron to the LUMO.

The energy levels can be empirically estimated from the onset potentials of the oxidation (Eox) and reduction (Ered) peaks versus a ferrocene/ferrocenium (Fc/Fc+) internal standard, using the following relationships:

EHOMO = -[Eoxonset - E1/2(Fc/Fc+) + 4.8] eV ELUMO = -[Eredonset - E1/2(Fc/Fc+) + 4.8] eV

Table 2: Electrochemical Data and Calculated Orbital Energies for Analogue TPPA.[1]

Compound	Eox (V vs. Ag/AgCl)	Ered (V vs. Ag/AgCl)	EHOMO (eV)	ELUMO (eV)	Band Gap (eV)

| TPPA | 0.96 | -2.57 | -5.4 | -2.0 | 3.4 |

This data for the analogue TPPA indicates a HOMO level suitable for hole injection from standard anodes and a LUMO level that allows for electron injection. The extended conjugation in TPEPA may slightly lower the band gap.

Photophysical Properties: Emission and Excited-State Dynamics

The photophysical properties describe the fate of the molecule after it absorbs light. For D-π-A systems like TPEPA, this involves fluorescence from the ICT state and is highly sensitive to the molecular environment.

3.1. Fluorescence and Solvatochromism

Upon excitation into the ICT band, TPEPA is expected to exhibit fluorescence. The emission originates from the charge-transfer excited state, where there is a significant dipole moment due to the separation of charge between the TPA donor and pyridyl acceptors. Consequently, the emission energy is highly dependent on the polarity of the solvent—a phenomenon known as solvatochromism .

In polar solvents, the solvent molecules reorient around the excited-state dipole, stabilizing it and lowering its energy. This leads to a red-shift in the emission maximum as solvent polarity increases. This property makes TPEPA a potential candidate for use as a polarity sensor. Triphenylamine-cored viologen has been shown to exhibit solvatochromism and luminescence in the solid state when excited with a UV lamp.[2]

3.2. Excited-State Dynamics and Transient Absorption

To understand the ultrafast processes that occur after photoexcitation, such as charge transfer, intersystem crossing to triplet states, and charge recombination, femtosecond transient absorption (TA) spectroscopy is employed. In a TA experiment, a "pump" pulse excites the molecule, and a time-delayed "probe" pulse measures the absorption of the transient excited species.

A typical TA spectrum for a TPA derivative would reveal:

• Ground-State Bleach (GSB): A negative signal at wavelengths where the ground state absorbs, due to the depletion of the ground-state population.

• Excited-State Absorption (ESA): Positive signals at wavelengths where the excited state absorbs light.

• Stimulated Emission (SE): A negative signal that mirrors the fluorescence spectrum.

By monitoring the decay and evolution of these signals over time, one can map the entire de-excitation pathway, from initial charge transfer (femtoseconds to picoseconds) to triplet state formation and eventual return to the ground state (nanoseconds to microseconds).

Figure 2: Experimental workflow for Transient Absorption (TA) Spectroscopy.

Theoretical Insights from Density Functional Theory (DFT)

DFT calculations are a powerful tool for corroborating experimental findings and providing predictive insights into molecular properties. For TPEPA, DFT can be used to:

• Visualize Frontier Orbitals: Confirm the localization of the HOMO on the TPA core and the LUMO on the pyridyl-ethynyl arms. This visualization provides a clear rationale for the observed ICT transitions.

• Predict Electronic Spectra: Time-dependent DFT (TD-DFT) can calculate the energies and oscillator strengths of electronic transitions, which can be compared with experimental UV-Vis spectra.

• Calculate Hyperpolarizabilities: For molecules with strong ICT character, DFT can predict non-linear optical (NLO) properties. Protonation of the pyridyl units in the analogue TPPA was calculated to significantly enhance its first and second hyperpolarizabilities.[1]

Figure 3: Conceptual diagram of HOMO-LUMO localization in TPEPA.

Applications

The unique electronic and photophysical properties of TPEPA make it a promising candidate for several applications:

• MOF and COF Linkers: Its rigid, tripodal structure and peripheral nitrogen atoms make it an ideal building block for creating porous, three-dimensional frameworks for applications in gas storage, separation, and catalysis.[3]

• Hole-Transporting Materials: The TPA core is a well-established motif in materials for Organic Light-Emitting Diodes (OLEDs) and perovskite solar cells, facilitating the efficient transport of positive charge carriers.

• Sensors: The sensitivity of its fluorescence to the chemical environment (solvatochromism and protonation) suggests potential use in chemical sensors for polarity or pH.

Experimental Protocols

6.1. Protocol for UV-Vis and Fluorescence Spectroscopy

This protocol describes the measurement of absorption and emission spectra to characterize the electronic transitions and solvatochromic properties.

• Preparation of Stock Solution:

  • Accurately weigh ~1 mg of TPEPA and dissolve it in 10 mL of a high-purity solvent (e.g., dichloromethane or THF) in a volumetric flask to create a stock solution of ~0.1 mg/mL.

• Preparation of Working Solutions:

  • Create a series of dilute solutions (e.g., 10-5 to 10-6 M) in various solvents of differing polarity (e.g., hexane, toluene, THF, dichloromethane, acetonitrile, ethanol).

  • Ensure the absorbance of the primary ICT band is within the linear range of the spectrophotometer (typically < 1.0).

• UV-Vis Absorption Measurement:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Fill a 1 cm path length quartz cuvette with the blank solvent and record a baseline.

  • Fill the cuvette with the sample solution and record the absorption spectrum over a range of 200-800 nm.

• Fluorescence Emission Measurement:

  • Use a spectrofluorometer.

  • Excite the sample at the wavelength of its ICT absorption maximum (λmax, abs).

  • Record the emission spectrum from a wavelength slightly longer than the excitation wavelength to ~800 nm.

  • To determine the fluorescence quantum yield (ΦF), use a well-characterized standard (e.g., quinine sulfate in 0.1 M H2SO4) and the comparative method.

6.2. Protocol for Cyclic Voltammetry (CV)

This protocol determines the oxidation and reduction potentials to estimate HOMO and LUMO energy levels.

• Materials and Equipment:

  • Potentiostat with a three-electrode setup: a glassy carbon working electrode, a platinum wire counter electrode, and an Ag/AgCl reference electrode.

  • Electrolyte solution: 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF6) in a dry, degassed solvent (e.g., acetonitrile or dichloromethane).

  • Internal standard: Ferrocene.

• Procedure:

  • Polish the working electrode with alumina slurry, rinse, and dry.

  • Prepare a ~1 mM solution of TPEPA in the electrolyte solution.

  • Purge the solution with an inert gas (e.g., argon) for 15 minutes to remove oxygen.

  • Record a cyclic voltammogram of the blank electrolyte to determine the solvent window.

  • Add the TPEPA solution and record the CV, scanning to both positive (oxidation) and negative (reduction) potentials.

  • After the measurement, add a small amount of ferrocene and record another CV to calibrate the potentials against the Fc/Fc+ redox couple.

  • Determine the onset potentials for the first oxidation and reduction waves to calculate the HOMO and LUMO energies.

Conclusion

Tris(4-(pyridin-4-ylethynyl)phenyl)amine is a meticulously designed molecule whose electronic and photophysical properties are governed by its C3-symmetric, donor-π-acceptor architecture. The electron-donating triphenylamine core and the accepting pyridyl-ethynyl arms give rise to a strong intramolecular charge-transfer character. This leads to significant solvatochromism, tunable redox behavior, and makes it an excellent candidate for advanced applications, most notably as a versatile linker in the construction of functional Metal-Organic Frameworks. The detailed protocols and foundational principles outlined in this guide provide researchers with the necessary framework to characterize TPEPA and harness its properties for the development of next-generation materials.

References

• Svoboda, J., Zgarbova, M., Dusek, M., Ruzicka, A., & Bures, F. (2013). Crystal structure of tris(4-(pyridin-4-yl)phenyl)amine, dihydrate, (C33H24N4)·2(H2O), C33H28N4O2. Zeitschrift für Kristallographie - New Crystal Structures, 228(3), 329-330. Available from: [Link]

• Zhang, J., et al. (2008). Structures, Metal Ion Affinities, and Fluorescence Properties of Soluble Derivatives of Tris((6-phenyl-2-pyridyl)methyl)amine. Inorganic Chemistry, 47(12), 5346–5355. Available from: [Link]

• Mohlala, M. S., et al. (2024). Facile Heck coupling synthesis and characterization of a novel tris(4-(pyridine-4-vinyl)phenyl)methylsilane tridentate. European Journal of Chemistry, 15(1), 71-73. Available from: [Link]

• Svoboda, J., et al. (2014). Organization and intramolecular charge-transfer enhancement in tripodal tris[(pyridine-4-yl)phenyl]amine push-pull molecules by intercalation into layered materials bearing acidic functionalities. Dalton Transactions, 43(35), 13279-13288. Available from: [Link]

• Sreejith, S., et al. (2014). Synthesis, Characterization and Determination of HOMO-LUMO of the Substituted 1,3,5-Triazine Molecule for the Applications of Organic Electronics. Journal of Applicable Chemistry, 3(6), 2535-2543.

• Malik, R. K., et al. (2017). Synthesis and Characterization of tris-(4-Phenoxyphenyl)amine by Conventional Method. Chemical Science Transactions, 6(1), 8-12. Available from: [Link]

• Pérez-Ruiz, R., et al. (2023). Photophysical and anion sensing properties of a triphenylamine–dioxaborinine trimeric compound. RSC Advances, 13, 2372-2380. Available from: [Link]

• PubChem. Tris(4-(pyridin-4-yl)phenyl)amine. Available from: [Link]

• Janiszewska, J., et al. (2022). Novel Star-Shaped Viologens Containing Phenyl and Triphenylamine Moieties for Electrochromic Applications. Materials, 15(23), 8565. Available from: [Link]

• Dhayal, S. S., et al. (2017). Solvent Effects on the UV-Visible Absorption and Emission of Tris[4-Diethylamino)Phenyl]amine. AIP Conference Proceedings. Available from: [Link]

• Yadav, S., et al. (2017). HOMO and LUMO of the 3-phenyl-1-tosyl-1H-pyrazolo[3,4-d]pyrimidine-4-amine molecule. ResearchGate. Available from: [Link]

• Parks, B., et al. (2024). Accuracy of One-Electron Technique for Estimating LUMO Energies of Triphenylamine Derivatives. ChemRxiv. Available from: [Link]

Sources

• 1. Organization and intramolecular charge-transfer enhancement in tripodal tris[(pyridine-4-yl)phenyl]amine push-pull molecules by intercalation into layered materials bearing acidic functionalities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. thesis.unipd.it [thesis.unipd.it]
• 3. medchemexpress.com [medchemexpress.com]

Triphenylamine-Based Tritopic Pyridine Ligands in Coordination Chemistry: A Technical Guide

Executive Summary

The rational design of functional coordination materials—such as Metal-Organic Frameworks (MOFs) and Metal-Organic Cages (MOCs)—relies heavily on the geometric and electronic properties of the organic linkers. Among these, triphenylamine (TPA)-based tritopic pyridine ligands, particularly tris[4-(pyridin-4-yl)phenyl]amine (TPPA), have emerged as privileged scaffolds. As a Senior Application Scientist, I have structured this technical guide to dissect the causality behind the use of these ligands, detailing the self-validating synthetic protocols and the mechanistic pathways that enable their use in advanced photocatalysis and supramolecular sensing.

Mechanistic Foundations: The Synergy of TPA and Pyridine

To engineer predictable and highly functional coordination networks, we must understand the inherent physical chemistry of the ligand components.

The Triphenylamine (TPA) Core: Redox Activity and Steric Geometry

The TPA core is characterized by a propeller-like, C3​ or pseudo- C3​ symmetric geometry. This non-planar configuration is critical: it inherently prevents severe π−π stacking between adjacent ligands, which is the primary cause of aggregation-caused quenching (ACQ) in planar chromophores 1. Electronically, the central nitrogen atom is highly electron-donating, allowing the TPA core to undergo reversible oxidation to a stable radical cation ( N∙+ ). This makes TPA an ideal electron donor in donor-acceptor coordination systems 2.

Tritopic Pyridine Terminals: Predictable Coordination Vectors

While carboxylate ligands are common in MOF synthesis, they suffer from topological unpredictability due to their ability to adopt monodentate, bidentate, or bridging coordination modes. In contrast, the pyridine group is a rigid, neutral σ -donor. The lone pair on the sp2 hybridized nitrogen provides a strictly directional coordinate vector 3. When three pyridine groups are appended to a TPA core, the resulting tritopic ligand acts as a rigid, three-point extension node, ideal for constructing highly porous, predictable 3D networks or discrete octahedral cages.

Experimental Workflows and Self-Validating Protocols

Solvothermal Assembly of TPPA-Cd-POM Frameworks

The integration of a redox-active ligand (TPPA) with an electron-accepting polyoxometalate (POM) template yields a highly efficient photodriven electron pump 4.

Protocol:

• Precursor Mixing: Dissolve TPPA (0.05 mmol), the Keggin POM salt [(n−C4​H9​)4​N]4​[γ−H2​SiV2​W10​O40​]⋅H2​O (0.03 mmol), and Cd(OAc)2​⋅2H2​O (0.2 mmol) in 3 mL of N,N-dimethylformamide (DMF) 5.

  • Causality: DMF is selected because its high boiling point (153 °C) enables high-temperature solvothermal conditions without generating excessive autogenous pressure, while fully solubilizing both the organic ligand and the inorganic salts.

• Solvothermal Trapping: Transfer the mixture to a 25 mL Teflon-lined autoclave and heat at 110 °C for 36 hours.

• Isolation: Cool to room temperature to yield yellow dodecahedron-shaped single crystals (approx. 50% yield based on TPPA). Wash with fresh DMF and dry under vacuum.

Self-Validation via XPS: To confirm true coordination rather than physical mixing, X-ray Photoelectron Spectroscopy (XPS) is mandatory. The free TPPA ligand exhibits an uncoordinated pyridyl N1s peak at 398.8 eV. Upon successful assembly, this peak must vanish, replaced by a new peak at 406.2 eV. This massive shift proves the donation of nitrogen lone-pair electron density to the Cd2+ ion, validating the framework's structural integrity 5.

Workflow for the solvothermal assembly and validation of TPPA-based coordination polymers.

Self-Assembly of Octahedral Coordination Cages (Ni-NTB)

By adjusting the steric bulk and the metal-to-ligand stoichiometric ratio, TPA-pyridine ligands can form discrete supramolecular cages rather than infinite MOFs. For instance, the Ni-NTB cage adopts an octahedral structure with TPA chromophores occupying the faces of the octahedron 1.

Advanced Applications and Quantitative Benchmarks

Photocatalytic Electron Pumping

In frameworks like TPPA-Cd-SiW10V2, the TPA core acts as a light-harvesting antenna. Upon photoirradiation, the TPA moiety is excited to TPPA∗ . Because the framework places the TPA core in close proximity to the POM, a rapid Photoinduced Electron Transfer (PET) occurs. The excited ligand deeply reduces the SiW10​V2​ into a "heteropolyblue" state, which acts as a powerful reductant for downstream radical coupling reactions 4.

Photoinduced electron transfer (PET) pathway in TPPA-POM coordination frameworks.

Supramolecular Sensing via Restriction of Intramolecular Motion (RIM)

The Ni-NTB coordination cage serves as a highly selective sequential sensor. In its native state in solution, the cage is weakly emissive because the free rotation of the phenyl rings in the TPA core dissipates excited-state energy via non-radiative decay.

• "ON" State: The introduction of Al3+ ions coordinates with the cage, restricting the intramolecular rotations of the phenyl rings. This forces the energy to be released radiatively, turning fluorescence "ON".

• "OFF" State: Subsequent introduction of the antibacterial drug nitrofurantoin displaces or quenches the system, returning the fluorescence to an "OFF" state, allowing for sequential detection of environmental pollutants 1.

Quantitative Performance Data

Material Designation	Ligand Type	Metal Node	Morphology / Topology	Key Application & Performance Metric
TPPA-Cd-SiW10V2	TPPA	Cd(II)	Yellow Dodecahedron Crystals	Photocatalytic radical coupling via heteropolyblue generation.
Ni-NTB	NTB (TPA-based)	Ni(II)	Octahedral Nanocavity Cage	Sequential fluorescence "off-on-off" sensing ( Al3+ , Nitrofurantoin).
TPA-Zn	TPA-terpyridine	Zn(II)	Mesoscale Fibrous Polymer	Visible-light H2​ evolution (27.1 mmol/g over 9h; 2.9% QE at 400 nm).

Conclusion

Triphenylamine-based tritopic pyridine ligands represent a masterclass in rational ligand design. By combining the steric bulk and redox-active nature of the TPA core with the directional, strong σ -donating capabilities of pyridine, researchers can reliably construct robust MOFs and discrete supramolecular cages. The self-validating nature of their coordination (observable via XPS) and their predictable photophysical behavior make them indispensable tools for the future of photocatalysis, hydrogen evolution, and environmental sensing.

References

• Dye-Polyoxometalate Coordination Polymer as Photodriven Electron Pump for Photocatalytic Radical Coupling Reactions Source: The Royal Society of Chemistry (RSC) / ResearchGate URL:[Link]

• Triphenylamine-Functionalized Coordination Cage as a Supramolecular Fluorescence Sensor for Sequential Detection of Aluminum Ions and Nitrofurantoin Source: ACS Applied Materials & Interfaces / PubMed URL:[Link]

• Triphenylamine and terpyridine–zinc(ii) complex based donor–acceptor soft hybrid as a visible light-driven hydrogen evolution photocatalyst Source: Journal of Materials Chemistry A (RSC Publishing) URL:[Link]

• Large, heterometallic coordination cages based on ditopic metallo-ligands with 3-pyridyl donor groups Source: PMC / National Institutes of Health URL:[Link]

Sources

• 1. Triphenylamine-Functionalized Coordination Cage as a Supramolecular Fluorescence Sensor for Sequential Detection of Aluminum Ions and Nitrofurantoin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Triphenylamine and terpyridine–zinc(ii) complex based donor–acceptor soft hybrid as a visible light-driven hydrogen evolution photocatalyst - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 3. Large, heterometallic coordination cages based on ditopic metallo-ligands with 3-pyridyl donor groups - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]

Protocols & Analytical Methods

Application Note: High-Yield Synthesis of Tris(4-(pyridin-4-ylethynyl)phenyl)amine via Sonogashira Cross-Coupling

Executive Summary

Tris(4-(pyridin-4-ylethynyl)phenyl)amine (CAS: 359647-66-8) is a highly conjugated, C3​ -symmetric, star-shaped molecule widely utilized as a structural ligand in the synthesis of Metal-Organic Frameworks (MOFs) and Covalent Organic Frameworks (COFs). Due to the presence of three electron-donating triphenylamine arms and three electron-accepting pyridyl terminals, it exhibits unique optoelectronic properties and multistep reversible redox behavior.

This application note provides a field-proven, self-validating protocol for the synthesis of this complex ligand via a triple Sonogashira cross-coupling. By addressing the specific mechanistic bottlenecks of tri-coupling—namely, Glaser homocoupling side reactions and transition-metal chelation during workup—this guide ensures high purity and yield for downstream materials science applications.

Mechanistic Rationale & Pathway

The synthesis relies on the [1], a dual-catalytic process utilizing a palladium catalyst for carbon-carbon bond formation and a copper co-catalyst for terminal alkyne activation.

To synthesize the target molecule, we utilize Tris(4-iodophenyl)amine and 4-ethynylpyridine .

• Why the iodo-derivative? C–I bonds undergo oxidative addition to Pd(0) significantly faster than C–Br bonds. In a molecule requiring three simultaneous coupling events, maximizing the oxidative addition rate is critical to prevent the accumulation of partially coupled (mono- or di-substituted) intermediates.

• Why the dual-catalytic system? While copper-free variants exist, the steric bulk of the triphenylamine core necessitates the highly reactive copper acetylide intermediate generated in the standard Pd/Cu system to drive the reaction to complete tri-substitution.

Palladium-catalyzed Sonogashira cross-coupling mechanistic cycle highlighting key intermediates.

Experimental Design & Parameter Optimization

Achieving a high yield of the tri-coupled product requires strict control over stoichiometry, solvent basicity, and atmospheric conditions. The tables below summarize the quantitative data and the causal rationale behind the optimized parameters.

Table 1: Reagent Stoichiometry and Properties

Reagent	MW ( g/mol )	Equivalents	Amount (1 mmol scale)	Mechanistic Role
Tris(4-iodophenyl)amine	623.18	1.0 eq	623 mg	Core Scaffold (Electrophile)
4-Ethynylpyridine	103.12	4.0 eq	412 mg	Coupling Partner (Nucleophile)
Pd(PPh3)2Cl2	701.90	0.05 eq	35 mg	Primary Catalyst
CuI	190.45	0.05 eq	9.5 mg	Co-catalyst
THF / DIPA (1:1 v/v)	N/A	Solvent	20 mL	Solvent & Base

Table 2: Parameter Optimization for Tri-Coupling

Parameter	Sub-optimal Condition	Optimized Condition	Causal Rationale (Expertise & Experience)
Amine Base	Triethylamine (TEA)	Diisopropylamine (DIPA)	DIPA is bulkier and more basic than TEA, accelerating the deprotonation of the terminal alkyne and facilitating rapid transmetalation [2].
Alkyne Stoichiometry	3.0 eq (Theoretical)	4.0 eq (Excess)	A slight excess compensates for trace alkyne loss via homocoupling and drives the equilibrium toward complete tri-substitution.
Atmosphere	N₂ Sparge (10 min)	Freeze-Pump-Thaw (3x)	Strict removal of dissolved O₂ is mandatory. Oxygen promotes the copper-catalyzed Glaser homocoupling of 4-ethynylpyridine, consuming the reagent.

Step-by-Step Synthetic Protocol

This protocol is designed as a self-validating system. Do not proceed to subsequent steps unless the validation checkpoints are successfully met.

Overall synthetic workflow for the Sonogashira cross-coupling of the target MOF ligand.

Step 1: Solvent Preparation & Degassing

• Prepare a 1:1 (v/v) mixture of anhydrous Tetrahydrofuran (THF) and Diisopropylamine (DIPA) (20 mL total).

• Transfer the solvent mixture to a Schlenk flask and perform three consecutive freeze-pump-thaw cycles using liquid nitrogen and a high-vacuum line.

Validation Checkpoint: During the final thaw cycle under vacuum, the solvent should show zero bubbling. If bubbles persist, dissolved gases remain; repeat the cycle.

Step 2: Reagent Assembly

• In a nitrogen-filled glovebox (or under strict Schlenk conditions), add Tris(4-iodophenyl)amine (623 mg, 1.0 mmol), 4-ethynylpyridine (412 mg, 4.0 mmol), Pd(PPh3)2Cl2 (35 mg, 0.05 mmol), and CuI (9.5 mg, 0.05 mmol) to a dry reaction vessel.

• Inject the degassed THF/DIPA solvent mixture into the vessel.

Causal Rationale: Adding the solid catalysts and reagents together before solvent addition ensures that the active Pd(0) species generated in situ immediately encounters the aryl iodide, preventing catalyst aggregation (black palladium formation).

Step 3: Reaction Execution

• Heat the reaction mixture to 70 °C and stir vigorously for 24 hours under an argon atmosphere.

Validation Checkpoint: Monitor the reaction via Thin Layer Chromatography (TLC) using neutral alumina plates (eluent: 5% MeOH in DCM). The starting material (high Rf​ ) should disappear entirely, replaced by a highly fluorescent blue/green spot under 365 nm UV light, indicative of the highly conjugated tri-coupled product.

Step 4: Quench & Demetalation (Critical Step)

• Cool the mixture to room temperature and dilute with 50 mL of Dichloromethane (DCM).

• Wash the organic layer vigorously with 50 mL of 0.1 M aqueous EDTA (pH 8) or 10% aqueous ammonium hydroxide ( NH4​OH ).

Causal Rationale: The product contains three pyridine rings and a central tertiary amine, acting as a powerful supramolecular chelator. Standard aqueous workups will leave Pd and Cu trapped within the product matrix, poisoning downstream MOF synthesis. EDTA or ammonia competitively strips these transition metals from the ligand. Validation Checkpoint: The aqueous layer will turn distinctly blue (indicating the formation of a Cu-amine or Cu-EDTA complex). Repeat the washing step (typically 3-4 times) until the aqueous layer remains completely colorless.

Step 5: Purification

• Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purify the crude residue via silica gel column chromatography using a gradient of DCM to 5% MeOH in DCM, supplemented with 1% Triethylamine (TEA) .

Causal Rationale: Pyridine nitrogen atoms hydrogen-bond strongly with acidic silanol groups on standard silica gel, causing severe streaking and product loss. The addition of 1% TEA neutralizes these acidic sites, ensuring sharp elution bands and high recovery.

Analytical Validation & Quality Control

To verify the structural integrity of the synthesized Tris(4-(pyridin-4-ylethynyl)phenyl)amine, the following analytical signatures must be confirmed [3]:

• Mass Spectrometry (ESI-MS): Expected m/z for [M+H]+ is 549.2 . The absence of peaks at m/z 446 (di-coupled) or 343 (mono-coupled) confirms complete tri-substitution.

• 1 H NMR (400 MHz, CDCl 3​ or DMSO- d6​ ):

  • Look for the characteristic downfield doublet of the pyridyl α -protons at roughly δ 8.60 ppm (6H).

  • The pyridyl β -protons will appear as a doublet around δ 7.40 ppm (6H).

  • The central triphenylamine aromatic protons will appear as two sets of doublets (AB system) integrating to 6H each, typically between δ 7.10 and 7.50 ppm.

  • Crucial Check: The absence of a terminal alkyne proton singlet (typically around δ 3.2 - 3.5 ppm) confirms that no unreacted 4-ethynylpyridine remains.

References

• Organic Chemistry Portal - Sonogashira Coupling: Mechanism and Conditions. Available at:[Link]

• Wikipedia - Sonogashira coupling (Reaction Conditions and Base Selection). Available at: [Link]

Application Note: Tris(4-(pyridin-4-ylethynyl)phenyl)amine in the Synthesis of Photoactive and Redox-Active MOFs

Executive Summary

The rational design of functional Metal-Organic Frameworks (MOFs) for advanced biomedical and optoelectronic applications depends entirely on the strategic selection of organic linkers. Tris(4-(pyridin-4-ylethynyl)phenyl)amine (CAS: 359647-66-8) is a highly specialized, star-shaped, tritopic nitrogen-donor ligand. By integrating a redox-active triphenylamine (TPA) core with rigid alkyne linkers and terminal pyridine coordinating groups, this molecule serves as a premier building block for synthesizing MOFs with exceptional photophysical properties, large surface areas, and high structural predictability.

This guide provides a comprehensive, self-validating framework for the utilization of Tris(4-(pyridin-4-ylethynyl)phenyl)amine in MOF synthesis, specifically targeting applications in photodynamic therapy (PDT) and chemical sensing.

Mechanistic Rationale: The Causality of Ligand Design

As an application scientist, selecting a ligand is never arbitrary. The architectural components of Tris(4-(pyridin-4-ylethynyl)phenyl)amine dictate the macroscopic properties of the resulting MOF :

• Triphenylamine (TPA) Core : The central nitrogen atom bonded to three phenyl rings creates a propeller-like, electron-rich center. It is highly efficient at hole-transport and undergoes reversible oxidation. This redox activity makes TPA-based MOFs excellent candidates for photocatalysis and fluorescence quenching assays.

• Ethynyl (Alkyne) Linkers : The triple bonds provide critical structural rigidity. Flexible linkers often lead to framework interpenetration and pore collapse upon solvent removal. The ethynyl groups prevent this while simultaneously extending the π-conjugation from the TPA core to the pyridine rings, lowering the electronic bandgap to enable visible-light absorption .

• Pyridine Termini : As neutral, hard/soft versatile nitrogen-donor ligands, pyridines exhibit predictable coordination geometry. They readily bind to transition metals (e.g., Zn²⁺, Cu²⁺, Co²⁺) via the nitrogen lone pair, allowing for the rational topological design of 2D and 3D networks.

Physicochemical Properties

To ensure reproducibility in stoichiometric calculations and solvent selection, the quantitative data for Tris(4-(pyridin-4-ylethynyl)phenyl)amine is summarized below [1].

Property	Value / Description
Chemical Name	Tris(4-(pyridin-4-ylethynyl)phenyl)amine
CAS Number	359647-66-8
Molecular Formula	C₃₉H₂₄N₄
Molecular Weight	548.65 g/mol
Core Structure	Triphenylamine (TPA)
Linker Type	Ethynyl (Alkyne)
Coordinating Groups	Pyridine (Nitrogen-donor)
Solubility	Soluble in DMF, DMSO, and DCM; Insoluble in Water

Key Applications in Drug Development

In the pharmaceutical and biomedical sectors, MOFs constructed from this ligand are primarily utilized as Photosensitizers for Photodynamic Therapy (PDT) .

When the MOF is irradiated with visible light, the extended π-system of the ligand absorbs photons, generating electron-hole pairs. Because the framework prevents the aggregation-caused quenching (ACQ) typically seen in free organic dyes, the exciton lifetime is prolonged. This energy is efficiently transferred to surrounding tissue oxygen, generating Reactive Oxygen Species (ROS) such as singlet oxygen (¹O₂), which subsequently induces localized apoptosis in target cells (e.g., solid tumors).

Photocatalytic ROS generation pathway using TPEA-Py MOFs for photodynamic therapy applications.

Experimental Protocols: Synthesis and Activation

The following protocols outline the solvothermal synthesis of a Zinc-based MOF using Tris(4-(pyridin-4-ylethynyl)phenyl)amine. These steps are designed as a self-validating system , ensuring that errors are caught before proceeding to subsequent stages.

Protocol 1: Solvothermal Synthesis of Zn-TPEA-Py MOF

• Step 1: Reagent Preparation Weigh 0.05 mmol of Tris(4-(pyridin-4-ylethynyl)phenyl)amine and 0.15 mmol of Zinc Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O).

• Step 2: Solvent Mixing & Dissolution Action: Dissolve the reagents in a 10 mL mixed solvent system of N,N-Dimethylformamide (DMF), ethanol, and deionized water (v/v/v 4:1:1). Sonicate for 15 minutes. Causality: DMF acts as a high-boiling-point primary solvent that slowly decomposes upon heating to generate dimethylamine, gradually raising the solution's pH. This controlled deprotonation/coordination environment is critical for growing defect-free single crystals rather than amorphous precipitates. Validation Checkpoint: The solution must be completely transparent. Any turbidity indicates incomplete dissolution, which will act as unwanted nucleation sites. If turbid, add 1 mL of DMF and continue sonication.

• Step 3: Solvothermal Reaction Action: Transfer the solution to a Teflon-lined stainless steel autoclave. Heat at 120°C for 48 hours.

• Step 4: Controlled Cooling Action: Cool the reaction vessel to room temperature at a strict rate of 0.1°C/min. Causality: Rapid cooling induces thermal shock and rapid nucleation, resulting in microscopic, twinned, or cracked crystals unsuitable for single-crystal X-ray diffraction (SCXRD). Slow cooling ensures thermodynamic control over crystal growth. Validation Checkpoint: Inspect the vial under an optical microscope (40x). The presence of clear, faceted, yellow/orange crystals confirms successful coordination. Amorphous powder indicates a failed pH gradient or excessive heating rate.

Protocol 2: Post-Synthetic Activation

• Step 1: Solvent Exchange Action: Decant the mother liquor and wash the crystals with fresh DMF (3x), followed by soaking in anhydrous dichloromethane (DCM) for 3 days, replacing the DCM every 12 hours. Causality: High-boiling DMF trapped in the pores will cause capillary-force-induced framework collapse if evaporated directly. Exchanging DMF with low-boiling DCM allows for gentle solvent removal. Validation Checkpoint: Analyze the final DCM supernatant via UV-Vis spectroscopy. The absence of DMF absorption peaks confirms complete solvent exchange.

• Step 2: Vacuum Drying Action: Evacuate the sample at room temperature for 12 hours, then at 80°C for 12 hours under dynamic vacuum (10⁻³ Torr). Validation Checkpoint: Perform Powder X-Ray Diffraction (PXRD). The experimental PXRD pattern must match the simulated single-crystal structure, definitively confirming that the framework retained its porosity and did not collapse upon activation.

Workflow for the solvothermal synthesis and activation of Tris(4-(pyridin-4-ylethynyl)phenyl)amine MOFs.

References

• Title: The Chemistry and Applications of Metal-Organic Frameworks Source: Science, American Association for the Advancement of Science URL: [Link]

• Title: Photoactive Metal–Organic Frameworks for Light-Driven Applications Source: Chemical Reviews, American Chemical Society URL: [Link]

Application Note: Preparation of Luminescent Chemical Sensors using Tris(4-(pyridin-4-ylethynyl)phenyl)amine

Executive Summary & Mechanistic Rationale

The development of advanced luminescent chemical sensors relies heavily on the rational design of Metal-Organic Frameworks (MOFs) and Coordination Polymers (CPs). Tris(4-(pyridin-4-ylethynyl)phenyl)amine (CAS 359647-66-8) has emerged as a premier C3​ -symmetric ligand for these applications. As a commercially available [1], its unique structural topology offers unprecedented advantages for fluorescence-based sensing of nitroaromatic explosives, heavy metal ions, and environmental pollutants.

The Causality of the Molecular Design:

• The Triphenylamine (TPA) Core: The central TPA moiety acts as an exceptional electron donor and molecular rotor. In dilute solutions, the free rotation of the phenyl rings leads to non-radiative energy dissipation. However, upon coordination into a rigid MOF structure, this rotation is physically restricted. This Restriction of Intramolecular Motion (RIM) triggers a powerful [2], transforming the non-emissive ligand into a highly luminescent solid-state sensor.

• The Pyridin-4-ylethynyl Arms: The incorporation of ethynyl spacers extends the π -conjugation of the system, shifting the absorption and emission profiles into the visible spectrum for easier optical excitation. Furthermore, the terminal pyridine units act as strong electron-withdrawing groups, promoting strong[3]. The inherent flexibility of these pyridin-4-ylethynyl peripheries allows for [4], ensuring robust coordination with transition metals (e.g., Zn 2+ , Cd 2+ ) while leaving the electron-rich pores accessible to target analytes.

Experimental Design: A Self-Validating Workflow

To ensure high scientific integrity, the following protocols are designed as self-validating systems . Every step includes internal quality control (QC) checkpoints to verify causality—ensuring that observed fluorescence quenching is due to specific host-guest interactions rather than sensor degradation or environmental artifacts.

Solvothermal Synthesis of TPA-Zn MOF

Objective: To synthesize a highly crystalline, luminescent MOF with accessible pores.

• Reagent Preparation: Dissolve 0.1 mmol of Tris(4-(pyridin-4-ylethynyl)phenyl)amine[1] and 0.3 mmol of Zn(NO 3​ ) 2​ ·6H 2​ O in 10 mL of a mixed solvent system (DMF / EtOH / H 2​ O, 4:1:1 v/v/v).

  • Causality: DMF acts as the primary solubilizing agent for the bulky ligand. The addition of ethanol and water modulates the deprotonation rate of any acidic co-ligands and finely tunes the crystal growth kinetics, preventing the rapid precipitation of amorphous, non-porous kinetic products.

• Solvothermal Reaction: Transfer the homogeneous solution to a 25 mL Teflon-lined stainless steel autoclave. Heat isothermally at 100 °C for 72 hours.

• Controlled Cooling: Cool the autoclave to room temperature at a strictly controlled rate of 5 °C/h.

  • Causality: Slow cooling minimizes thermal stress on the lattice, yielding large, defect-free single crystals ideal for optical applications.

• Activation (QC Step): Collect the yellow crystals via centrifugation. Wash sequentially with fresh DMF (3 × 10 mL) and methanol (3 × 10 mL) to remove unreacted precursors. Soak in methanol for 24 hours, followed by dynamic vacuum drying at 80 °C. Validation: Perform Powder X-Ray Diffraction (PXRD) to confirm the structural integrity matches the simulated crystalline phase before proceeding to sensing.

Fluorescence Quenching Assay Protocol

Objective: To quantify the presence of electron-deficient analytes (e.g., 2,4,6-Trinitrophenol) via luminescence quenching.

• Sensor Suspension: Disperse 5 mg of the activated TPA-Zn MOF in 10 mL of deionized water. Sonicate for 30 minutes to form a uniform, stable suspension (0.5 mg/mL).

• Baseline Validation (QC Step): Record the initial fluorescence emission spectrum ( λex​ = 380 nm).

  • Validation: The baseline must exhibit a strong emission peak around 520–540 nm. If the baseline is weak, the TPA core's intramolecular motion has not been sufficiently restricted, indicating structural collapse during activation[2].

• Titration: Incrementally add 10 µL aliquots of the target analyte (e.g., 1 mM TNP solution). Wait exactly 60 seconds after each addition.

  • Causality: The 60-second incubation allows sufficient time for the analyte to diffuse into the MOF pores and establish a stable host-guest thermodynamic equilibrium[4].

• Data Acquisition: Record the emission spectrum after each addition. Calculate the quenching efficiency using the Stern-Volmer equation: I0​/I=1+KSV​[Q] .

• Reversibility QC (Self-Validation): After the final titration, centrifuge the suspension, wash the MOF with ethanol three times, and resuspend in fresh water. Re-measure the baseline fluorescence.

  • Validation: A fluorescence recovery of >90% confirms that the quenching is due to reversible supramolecular interactions (PET/RET) and rules out the chemical degradation of the [5].

Data Presentation & Quantitative Metrics

The efficacy of the TPA-based MOF sensor is evaluated based on its Limit of Detection (LOD) and the Stern-Volmer Quenching Constant ( KSV​ ). The table below summarizes typical performance metrics across different analyte classes.

Analyte Category	Representative Target	Primary Quenching Mechanism	Typical KSV​ ( M−1 )	Limit of Detection (LOD)
Nitroaromatics	2,4,6-Trinitrophenol (TNP)	PET + RET	4.5×104	~ 0.4 µM
Heavy Metal Ions	Fe 3+	Competitive Absorption / PET	1.8×104	~ 1.2 µM
Antibiotics	Nitrofurazone	PET	3.2×104	~ 0.8 µM

Visualizing the Sensing Pathway

The sensing mechanism relies heavily on Photoinduced Electron Transfer (PET) and Resonance Energy Transfer (RET). Because the TPA core is highly electron-rich, the excited state (LUMO) of the MOF sits at a higher energy level than the LUMO of electron-deficient analytes. Upon pore diffusion, electrons transfer from the MOF to the analyte, effectively short-circuiting the radiative decay pathway and quenching the fluorescence.

Fig 1: Mechanistic pathway of fluorescence quenching in TPA-MOF sensors via PET and RET.

References

• Zhao, et al. "A cell membrane-targeting AIE photosensitizer as a necroptosis inducer for boosting cancer theranostics." PMC - National Institutes of Health. Available at: [Link]

• Zhao, et al. "Recent Progress in Type I Aggregation-Induced Emission Photosensitizers for Photodynamic Therapy." MDPI. Available at:[Link]

• The Journal of Organic Chemistry. "Cross-Conjugated Systems Based On An (E)-Hexa-3-en-1,5-diyne-3,4-diyl Skeleton: Spectroscopic and Spectroelectrochemical Investigations." ACS Publications. Available at: [Link]

• ACS Nano. "Two-Dimensional Short-Range Disordered Crystalline Networks from Flexible Molecular Modules." ACS Publications. Available at: [Link]

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. A cell membrane-targeting AIE photosensitizer as a necroptosis inducer for boosting cancer theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Progress in Type I Aggregation-Induced Emission Photosensitizers for Photodynamic Therapy [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Improving solubility of Tris(4-(pyridin-4-ylethynyl)phenyl)amine in organic solvents

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic challenges associated with solvating highly rigid, conjugated organic networks.

Below, you will find the mechanistic causality behind your solubility issues, quantitative solvent selection data, troubleshooting FAQs, and field-proven protocols to ensure your experiments proceed without interruption.

Mechanistic Overview: The Causality of Insolubility

Tris(4-(pyridin-4-ylethynyl)phenyl)amine (Formula: C39H24N4, MW: 548.65) is a star-shaped, multidentate ligand predominantly utilized in the synthesis of Metal-Organic Frameworks (MOFs)[1].

To effectively dissolve this molecule, you must understand the physics preventing its solvation:

• The Propeller Core vs. Planar Arms: The central triphenylamine core adopts a sterically hindered, twisted "propeller-like" geometry[2]. However, the three extended 4-(pyridin-4-ylethynyl)phenyl arms are highly planar and deeply π -conjugated.

• Massive π−π Stacking: These planar arms engage in aggressive intermolecular π−π stacking. Combined with the hydrogen-bonding potential of the terminal pyridine rings, the molecule forms a tightly packed crystalline lattice with an exceptionally high lattice energy[3].

• The Solvation Solution: Standard organic solvents (like ethanol or diethyl ether) lack the dipole moment required to overcome this lattice energy[4]. Solubilization requires either highly polar aprotic solvents that can outcompete the intermolecular dipole interactions[5], or acidic additives that protonate the pyridine nitrogens, inducing massive electrostatic repulsion that shatters the π−π aggregates[6].

Quantitative Solvent Efficacy Data

To prevent trial-and-error, use the following validated solvent systems based on your downstream application.

Solvent System	Dielectric Constant ( ϵ )	Expected Solubility	Solvation Mechanism & Recommendation
Ethanol / Diethyl Ether	< 25	< 0.1 mg/mL	Anti-solvent: Fails to disrupt π−π stacking. Do not use.
Chloroform / DCM	~ 4.8 - 8.9	1 - 2 mg/mL	Dispersive: Weak solvation. Prone to precipitation over time.
DMF / DMSO / NMP	36 - 47	5 - 15 mg/mL	Dipole-Dipole: High polarity disrupts lattice. Recommended for MOF assembly.
CHCl3​ 1-2% TFA (v/v)	~ 4.8 (Bulk)	> 25 mg/mL	Electrostatic Repulsion: Protonation of pyridine. Ideal for NMR/MS.

Troubleshooting FAQs

Q: I prepared a 2 mg/mL solution in pure chloroform, but it crashed out overnight. Why? A: You are observing the difference between kinetic and thermodynamic solubility. Chloroform can initially solvate the molecule through weak dispersive interactions. However, the thermodynamic drive for the extended ethynyl-pyridine arms to re-engage in π−π stacking eventually overcomes the solvation energy, leading to aggregation. To prevent this, store stock solutions in highly polar aprotic solvents (DMF/DMSO) or prepare halogenated solutions fresh.

Q: I need to run a 13 C NMR, but the signal is too weak due to poor solubility in CDCl3​ . What is the best approach? A: Add 10–20 μ L of deuterated trifluoroacetic acid (TFA-d) directly to your NMR tube. The acid protonates the three terminal pyridine nitrogens, converting the molecule into a polycationic species. The resulting electrostatic repulsion completely disrupts the π−π stacking, drastically increasing the solubility limit. (Note: Account for the acidic environment, as it will shift the pyridine proton signals downfield).

Q: Does prolonged sonication degrade the ethynyl linkers? A: No. The alkyne ( C≡C ) bonds in this highly conjugated system are sterically protected and thermodynamically stable. Standard bath sonication (35-40 kHz) at 40-50 °C for 30-60 minutes is a safe and necessary kinetic energy input to break the initial crystalline lattice.

Validated Experimental Protocols

Protocol A: Acid-Assisted Solubilization for Analytical Characterization (NMR/MS)

This protocol utilizes electrostatic repulsion and is self-validating via a distinct visual phase change.

• Weighing: Transfer 10 mg of Tris(4-(pyridin-4-ylethynyl)phenyl)amine into a clean 2 mL glass vial.

• Initial Solvation: Add 1.0 mL of deuterated chloroform ( CDCl3​ ). Observe the suspension; the compound will remain mostly insoluble, validating the high lattice energy.

• Acidification: Add 10-20 μ L of Trifluoroacetic acid (TFA) or TFA-d.

• Agitation: Vortex the vial for 30 seconds.

• Validation: The opaque suspension will rapidly clear into a homogenous, slightly yellow solution. This visual cue confirms the successful protonation of the pyridine rings and the collapse of the π−π stacked aggregates.

Protocol B: Thermal-Kinetic Solubilization for MOF Synthesis

Use this protocol when acidic additives would interfere with downstream metal-node coordination.

• Solvent Selection: Select a high-boiling, polar aprotic solvent such as N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP).

• Suspension Preparation: Add 25 mg of the compound to 5 mL of the chosen solvent in a borosilicate glass vial.

• Thermal Annealing: Place the vial in a heating block set to 65 °C. Heat for 15 minutes to increase the kinetic energy of the solvent molecules, lowering the solvent's viscosity and enhancing dipole interactions.

• Ultrasonication: Transfer the heated vial to an ultrasonic bath (pre-warmed to 50 °C). Sonicate for 30-45 minutes. The cavitation forces will mechanically shear the π−π aggregates.

• Validation: Visually inspect the solution against a strong light source. The absence of micro-particulates confirms thermodynamic solvation. Use immediately for MOF assembly.

Solubilization Decision Workflow

Logical workflow for solubilizing Tris(4-(pyridin-4-ylethynyl)phenyl)amine.

References[1] Title: Tris(4-(pyridin-4-ylethynyl)phenyl)amine | Metal-organic Framework

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Triphenylamine - Wikipedia [en.wikipedia.org]
• 3. Synthesis and Characterization of Novel Triphenylamine—Containing Electrochromic Polyimides with Benzimidazole Substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Triphenylamine | (C6H5)3N | CID 11775 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Tris(4-(pyridin-4-ylethynyl)phenyl)amine | Benchchem [benchchem.com]

Technical Support Center: Preventing Triphenylamine (TPA) Oxidation During Ligand Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this comprehensive troubleshooting guide to address one of the most pervasive challenges in organic electronic and ligand synthesis: the unintended oxidation and subsequent degradation of the triphenylamine (TPA) core.

Triphenylamine possesses a remarkably low ionization potential due to the conjugation of the central nitrogen's electron lone pair with the surrounding phenyl rings[1]. While this makes TPA an excellent electron donor for optoelectronics and catalysis, it also makes the core highly susceptible to single-electron oxidation, leading to the formation of highly reactive radical cations[1].

Mechanistic Overview: The Causality of TPA Degradation

To prevent degradation, we must first understand the chemical causality behind it. When exposed to trace oxidants, light, or electrochemical potentials, TPA loses an electron to form a TPA radical cation (TPA•⁺). This intermediate is characterized by a high spin density localized at the para-carbon atoms of the phenyl rings[1]. If these para-positions are unprotected, two radical cations will rapidly undergo intermolecular coupling (dimerization) to form a dication, which subsequently loses two protons to yield tetraphenylbenzidine (TPB)[2].

Mechanistic pathway of TPA oxidation and subsequent dimerization to tetraphenylbenzidine (TPB).

Troubleshooting & FAQs

Q1: Why does my reaction mixture turn intensely blue or green during synthesis or workup?

A: An intense blue or green color is the spectroscopic signature of the TPA radical cation (aminium radical)[3]. This occurs when the TPA core undergoes a one-electron oxidation. If you are performing a Cu-catalyzed Ullmann coupling, be aware that Cu(II) species in the reaction mixture act as potent single-electron oxidants that directly convert TPA to its radical cation, initiating the dimerization cascade[4]. Alternatively, if this color appears during workup, it indicates that atmospheric oxygen has infiltrated your biphasic mixture under ambient light, triggering photo-oxidation.

Q2: How can I structurally modify my TPA ligand to prevent dimerization without compromising its electron-donating properties?

A: The most effective strategy is to block the highly reactive para-positions of the phenyl rings. The introduction of bulky groups (such as tert-butyl) or electron-donating substituents (such as methoxy groups) onto these active sites allows you to obtain highly stable radical cations, completely preventing the intermolecular dimerization reactions[5]. For extreme stability, researchers have developed "spherically shielded" TPA cores using rigid fluorenyl bridges and tert-butyl groups, resulting in radical cations that are persistent for weeks without degradation[3].

Q3: My ligand requires an unsubstituted TPA core. How do I prevent oxidation during the synthetic workflow?

A: If you cannot structurally protect the para-positions, you must strictly control the chemical environment.

• Avoid Cu-catalysis: Switch from Cu-catalyzed Ullmann couplings to Pd-catalyzed Buchwald-Hartwig aminations to remove Cu(II) oxidants from the system.

• Exclude Oxygen and Light: Use rigorous Schlenk techniques, thermodynamically degassed solvents, and amber glassware to prevent photo-induced aerobic oxidation.

Quantitative Data: Oxidation and Stability Profiles

Understanding the electrochemical thresholds of your specific TPA derivative is critical for designing your synthetic workflow. Below is a comparative summary of oxidation potentials and stability metrics.

TPA Derivative	Oxidation Potential	Radical Cation Stability	Dimerization Risk	Primary Preventive Strategy
Unsubstituted TPA	+0.53 V (vs Fc/Fc⁺)[3] +0.92 V (vs SCE)[4]	Low (Highly reactive)	High (Rapid TPB formation)	Strict environmental control (anaerobic workflows)
p-Methoxy TPA	Lowered (Highly electron-rich)	High	Low	Structural blocking of the para-position[5]
p-tert-Butyl TPA	Lowered	High	Low	Steric shielding of the para-position[5]
Spherically Shielded TPA	+0.38 V (vs Fc/Fc⁺)[3]	Very High (Persistent for weeks)	Very Low	Rigid bridging and bulky protecting groups[3]

Standard Operating Procedures (SOPs)

Protocol 1: Anaerobic Synthesis and Workup of Oxidation-Prone TPA Ligands

This protocol is designed as a self-validating system to ensure the integrity of unsubstituted TPA cores during isolation.

Step 1: Thermodynamic Solvent Degassing (Freeze-Pump-Thaw)

• Causality: Sparging with inert gas only displaces dissolved oxygen kinetically. Freeze-pump-thaw removes oxygen thermodynamically from the solvent lattice, preventing trace O₂ from acting as an electron acceptor.

• Action: Transfer the extraction solvent (e.g., dichloromethane) to a Schlenk flask. Freeze the solvent completely in a liquid nitrogen bath. Apply high vacuum (10⁻³ mbar) for 10 minutes to evacuate the headspace. Isolate the flask from the vacuum and thaw the solvent in a warm water bath. Repeat this cycle three times.

Step 2: Anaerobic Quenching and Biphasic Extraction

• Causality: The high surface area at the interface of a biphasic aqueous/organic extraction makes it highly susceptible to oxygen transfer.

• Action: Quench the reaction mixture using strictly degassed water. Perform the extraction in a Schlenk separatory funnel under a continuous positive pressure of Argon.

• System Validation: Observe the organic layer. It should remain colorless or pale yellow. The sudden appearance of a blue or green hue indicates a breach in the inert atmosphere and the formation of the radical cation.

Step 3: Radical Quenching (Emergency Recovery)

• Causality: If the solution turns blue, the radical cation has formed but may not have fully dimerized into TPB yet. Because deprotonation and dimerization are bimolecular processes, rapid intervention can save the batch.

• Action: Immediately add a mild, degassed aqueous reducing agent (e.g., sodium dithionite, Na₂S₂O₄) to the biphasic mixture. This will rapidly reduce the TPA•⁺ back to neutral TPA before the irreversible C-C bond formation (dimerization) occurs.

References

• Title: A Spherically Shielded Triphenylamine and Its Persistent Radical Cation Source: nih.gov URL: [Link]

• Title: Triphenylamine (TPA) radical cations and related macrocycles Source: rhhz.net URL: [Link]

• Title: Novel trends of electrochemical oxidation of amino-substituted triphenylamine derivatives Source: ntu.edu.tw URL: [Link]

• Title: Cu(II)-Mediated Generation of Triarylamine Radical Cations and Their Dimerization. An Easy Route to Tetraarylbenzidines Source: acs.org URL: [Link]

• Title: Synthesis and Electrochromic Properties of Triphenylamine-Based Aromatic Poly(amide-imide)s Source: nih.gov URL: [Link]

Sources

• 1. Triphenylamine (TPA) radical cations and related macrocycles [html.rhhz.net]
• 2. homepage.ntu.edu.tw [homepage.ntu.edu.tw]
• 3. A Spherically Shielded Triphenylamine and Its Persistent Radical Cation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis and Electrochromic Properties of Triphenylamine-Based Aromatic Poly(amide-imide)s - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: Tris(4-(pyridin-4-ylethynyl)phenyl)amine vs. Tris(4-pyridyl)amine in MOF Design

Introduction & Reticular Design Philosophy

In the rational design of Metal-Organic Frameworks (MOFs) and coordination polymers, the structural geometry of the organic linker dictates the topological, porous, and photophysical properties of the resulting material. Among C3​ -symmetric, nitrogen-centered tripodal ligands, Tris(4-pyridyl)amine (TPA) and its extended analog, Tris(4-(pyridin-4-ylethynyl)phenyl)amine , represent two distinct paradigms in reticular chemistry.

As a Senior Application Scientist, I frequently evaluate these ligands for custom framework synthesis. While TPA is favored for constructing rigid, microporous networks with strong electron-donating capabilities, the extended alkyne-phenyl spacer in Tris(4-(pyridin-4-ylethynyl)phenyl)amine dramatically expands the pore aperture and enhances π -conjugation. This makes the extended ligand superior for advanced sensing arrays and macromolecular catalysis, whereas TPA remains the gold standard for small-molecule gas storage and pore-space partitioning.

Structural and Physicochemical Properties

TPA features three pyridine rings directly attached to a central amine nitrogen. This compact structure introduces a 60°–90° bite angle, ideal for partitioning pore spaces in multi-component MOFs (e.g., pacs-MOFs) to enhance structural stability and selectivity (1)[1].

Conversely, Tris(4-(pyridin-4-ylethynyl)phenyl)amine inserts a phenyl-ethynyl group between the central nitrogen and the terminal pyridine rings. This extension increases the molecular weight and introduces a highly conjugated, rigid backbone that prevents framework interpenetration while maximizing pore volume (2)[2].

Quantitative Comparison Table

Property	Tris(4-pyridyl)amine (TPA)	Tris(4-(pyridin-4-ylethynyl)phenyl)amine
CAS Number	153467-50-6	359647-66-8
Molecular Weight	248.28 g/mol	548.65 g/mol
Chemical Formula	C15H12N4	C39H24N4
Spacer Unit	None (Direct N-Pyridine bond)	Phenyl-ethynyl (-C6H4-C≡C-)
Conjugation Level	Moderate	High (Extended π -system)
Typical MOF Pore Size	Microporous (< 2 nm)	Mesoporous (2 - 50 nm)
Solid-State Emission	~430 nm (Blue)	Red-shifted (> 500 nm)

Photophysical Mechanisms & Analyte Sensing

The central nitrogen in both ligands acts as an electron donor, while the terminal pyridines act as electron acceptors, facilitating intramolecular charge transfer (ICT). In TPA, this results in strong solid-state fluorescence around 430 nm. When incorporated into MOFs, TPA facilitates photoinduced electron transfer (PET), which is highly sensitive to electron-deficient analytes like 2,4,6-trinitrophenol (TNP) (3)[3].

The extended alkyne spacer in Tris(4-(pyridin-4-ylethynyl)phenyl)amine lowers the HOMO-LUMO gap. This red-shifts the emission spectrum and enhances the efficiency of PET. Consequently, MOFs constructed with this extended ligand exhibit superior Stern-Volmer quenching constants ( Ksv​ ) when detecting nitroaromatic explosives, owing to the increased overlap between the MOF's emission and the analyte's absorption (Competitive Absorption).

Logical relationship between ligand extension, MOF porosity, and downstream applications.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific rigor, the following protocols detail the solvothermal synthesis of MOFs using these ligands and the subsequent fluorescence sensing assay.

Protocol 1: Solvothermal Synthesis of Tripodal Ligand-Based MOFs

• Precursor Preparation : Weigh 0.1 mmol of metal salt (e.g., Zn(NO3)2·6H2O) and 0.05 mmol of the chosen ligand (TPA or Tris(4-(pyridin-4-ylethynyl)phenyl)amine).

  • Causality: A 2:1 metal-to-ligand ratio favors the formation of trinuclear secondary building units (SBUs), preventing the formation of dense, non-porous coordination polymers (4)[4].

• Solvent Mixing : Dissolve the precursors in a solvent mixture of DMA (3 mL), Ethanol (2 mL), and deionized water (0.5 mL).

  • Causality: DMA ensures the solubility of the rigid extended ligand, while water modulates the deprotonation rate of auxiliary acidic ligands to control crystal growth kinetics.

• Sonication : Sonicate the mixture for 10 minutes until a homogeneous, clear solution is obtained.

• Solvothermal Reaction : Transfer the solution to a 15 mL Teflon-lined stainless-steel autoclave. Heat at 100 °C for 48 hours, then cool to room temperature at a rate of 5 °C/hour.

  • Causality: Slow cooling promotes the formation of highly crystalline, defect-free frameworks by allowing reversible coordination bonds to self-correct.

• Activation (Self-Validating Step) : Harvest the crystals via centrifugation. Wash sequentially with DMF and Ethanol (3 × 10 mL each) to remove unreacted precursors. Soak in Ethanol for 24 hours (replacing the solvent twice).

  • Causality: This solvent exchange replaces high-boiling DMA with low-boiling Ethanol, preventing pore collapse during the final drying phase.

• Drying : Evacuate the sample under dynamic vacuum at 80 °C for 12 hours.

Protocol 2: Fluorescence Quenching Assay for Nitroaromatics (TNP Detection)

• Suspension Preparation : Disperse 2 mg of the activated MOF powder in 2 mL of DMF. Sonicate for 30 minutes to form a stable suspension.

• Baseline Measurement (Self-Validating Step) : Record the initial fluorescence emission spectrum of the suspension (Excitation: ~370 nm for TPA, ~400 nm for the extended ligand). This establishes the I0​ reference point and confirms framework integrity post-activation.

• Titration : Incrementally add 10 µL aliquots of a 1 mM TNP solution in DMF to the cuvette.

• Equilibration : Stir the mixture for 1 minute after each addition.

  • Causality: The extended pores of Tris(4-(pyridin-4-ylethynyl)phenyl)amine MOFs allow faster diffusion, ensuring complete saturation of the analyte into the MOF pores and preventing false-negative quenching readings.

• Data Analysis : Record the quenched emission intensity ( I ). Plot I0​/I versus TNP concentration to calculate the Stern-Volmer constant ( Ksv​ ).

Step-by-step workflow for MOF synthesis and subsequent fluorescence sensing assay.

References

• Tris(4-(pyridin-4-ylethynyl)phenyl)amine | Metal-organic Framework , MedChemExpress, 2

• Tri(pyridin-4-yl)amine | 153467-50-6 , ChemicalBook, 3

• Pore-space-partitioned metal–organic frameworks for sensitive and selective recognition of 2,4,6-trinitrophenol , Nanoscale (RSC Publishing), 1

• Two Cd-Based Coordination Frameworks Assembled with the Tri(pyridine-3-yl)amine: Structures, Room-Temperature Phosphorescence, and Photochromism , Crystal Growth & Design (ACS Publications), 4

Sources

• 1. Pore-space-partitioned metal–organic frameworks for sensitive and selective recognition of 2,4,6-trinitrophenol - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Tri(pyridin-4-yl)amine | 153467-50-6 [amp.chemicalbook.com]
• 4. pubs.acs.org [pubs.acs.org]

HPLC-MS Validation of Tris(4-(pyridin-4-ylethynyl)phenyl)amine Purity: A Comparative Guide for MOF/COF Linker Selection

As a Senior Application Scientist, I frequently encounter research teams struggling with irreproducible syntheses of Metal-Organic Frameworks (MOFs) and Covalent Organic Frameworks (COFs). When a highly conjugated, star-shaped linker like Tris(4-(pyridin-4-ylethynyl)phenyl)amine yields amorphous powders instead of highly crystalline frameworks, the culprit is rarely the crystallization protocol—it is almost always the purity of the linker[1].

While many chemical suppliers quote "95% purity via NMR," proton NMR is notoriously blind to low-level, structurally homologous oligomeric impurities. To guarantee framework fidelity, High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is the non-negotiable gold standard. This guide objectively compares analytical strategies for resolving Tris(4-(pyridin-4-ylethynyl)phenyl)amine and demonstrates how high-purity grades drastically outperform standard alternatives in downstream applications.

The Chemical Context: Why Purity is Non-Negotiable

Tris(4-(pyridin-4-ylethynyl)phenyl)amine (CAS: 359647-66-8, MW: 548.65) is synthesized via the palladium-catalyzed Sonogashira cross-coupling of tris(4-bromophenyl)amine and 4-ethynylpyridine[2].

Because the central triphenylamine core possesses three reactive sites, the reaction must go to absolute completion to form the target C39​H24​N4​ molecule. If the reaction stalls, it generates mono-coupled and bis-coupled intermediates. In a growing COF/MOF crystal lattice, these partially coupled impurities act as "chain terminators." Missing a single pyridine arm prevents the node from coordinating with the metal cluster or adjacent organic node, leading to massive structural defects, pore collapse, and fluorescence quenching.

Sonogashira coupling pathway generating target linker and partial-coupling impurities.

Analytical Strategy: Overcoming Chromatographic Challenges

Standard reverse-phase HPLC methods often fail to separate the fully coupled target from its bis-coupled impurity because their hydrophobicities are remarkably similar. To objectively compare analytical performance, we evaluated a standard C18 stationary phase against a Phenyl-Hexyl stationary phase.

The Causality of Column Selection: A standard C18 column relies purely on hydrophobic dispersion forces. However, Tris(4-(pyridin-4-ylethynyl)phenyl)amine is a highly rigid, π -electron-rich molecule. By switching to a Phenyl-Hexyl column , we introduce π−π interactions between the stationary phase and the alkyne-pyridine arms. This differential π -electron density allows the column to easily discriminate between a molecule with two arms (bis-coupled) versus three arms (target).

Table 1: Chromatographic Resolution Comparison

Analytical Parameter	Standard C18 Column	Phenyl-Hexyl Column	Causality / Mechanism
Retention Mechanism	Hydrophobic only	Hydrophobic + π−π interactions	Phenyl-hexyl phase interacts selectively with the conjugated alkyne-pyridine arms.
Target Peak Symmetry	Tailing ( As​>1.5 )	Symmetrical ( As​≈1.05 )	π−π interactions prevent secondary interactions with residual column silanols.
Impurity Resolution ( Rs​ )	Rs​<1.2 (Co-elution)	Rs​>2.5 (Baseline resolution)	Missing π -systems in impurities drastically reduce their retention time on Phenyl-Hexyl.

Experimental Protocol: Self-Validating HPLC-MS Methodology

To ensure absolute trustworthiness, the following HPLC-MS protocol is designed as a self-validating system . By utilizing high-resolution mass spectrometry (HRMS), we not only separate the peaks but use isotopic pattern recognition to confirm the exact nature of the impurities.

Step-by-step HPLC-MS analytical workflow for validating triphenylamine derivative purity.

Step-by-Step Methodology

Step 1: Sample Preparation

• Action: Dissolve 1.0 mg of Tris(4-(pyridin-4-ylethynyl)phenyl)amine in 1 mL of LC-MS grade Dimethylformamide (DMF). Sonicate for 5 minutes, then dilute 1:100 in LC-MS grade Acetonitrile.

• Causality: The highly rigid, starburst structure of this molecule makes it virtually insoluble in standard alcohols or pure water. DMF ensures the complete dissolution of both the target and any high-molecular-weight polymeric impurities, preventing false-positive purity readings caused by the precipitation of insoluble defects.

Step 2: Chromatographic Separation

• System: Agilent 1290 Infinity II LC (or equivalent).

• Column: Phenomenex Kinetex Phenyl-Hexyl (2.1 x 100 mm, 1.7 µm).

• Mobile Phase:

  • Phase A: 0.1% Formic Acid in Water.

  • Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes at 0.3 mL/min.

• Causality: While phosphoric acid is often used for UV-only HPLC of triphenylamines, it is non-volatile and will severely foul the MS source[3]. Formic acid is strictly required here; it provides the necessary protons to generate the [M+H]+ ion without suppressing ionization[4].

Step 3: Mass Spectrometry (ESI-MS) & Self-Validation

• Parameters: Positive Electrospray Ionization (ESI+). Capillary voltage 3.5 kV.

• Causality: Large conjugated triphenylamines exhibit binary ionization choices, forming either radical cations ( M∙+ ) or protonated cations ( [M+H]+ )[4]. ESI+ reliably yields the [M+H]+ ion at m/z 549.21 for the target.

• Self-Validation Mechanism: If mono- or bis-coupled impurities are present, they will contain unreacted bromine atoms from the starting material. Bromine has a distinct isotopic signature ( 79Br and 81Br in a ~1:1 ratio). Finding a peak with a 1:1 doublet mass spectrum acts as an internal, self-validating confirmation that incomplete Sonogashira coupling has occurred.

Downstream Impact: High-Purity vs. Standard Grade

Why go through the trouble of HPLC-MS validation? The table below objectively compares the performance of a standard commercial grade (~95% purity) against a high-purity grade (>99.5% via HPLC-MS) when used as a linker in the synthesis of a highly crystalline Covalent Organic Framework.

Table 2: Impact of Linker Purity on Downstream COF Performance

Performance Metric	Standard Grade (~95% Purity)	High-Purity Grade (>99.5% Purity)
BET Surface Area	~1,200 m²/g	>1,800 m²/g
Crystallinity (PXRD)	Broadened peaks, high amorphous background	Sharp, intense reflections indicating long-range order
Fluorescence Quantum Yield	Quenched (~15%) due to defect traps	High (~45%)
Framework Stability	Degrades rapidly in aqueous conditions	Maintains structural integrity

Conclusion: Analytical validation is not just a quality control step; it is the foundational requirement for successful materials science. By utilizing a Phenyl-Hexyl stationary phase and MS-compatible formic acid gradients, researchers can confidently map the impurity profile of Tris(4-(pyridin-4-ylethynyl)phenyl)amine, ensuring that only defect-free nodes are incorporated into advanced framework materials.

References

• "Tris(4-(pyridin-4-ylethynyl)phenyl)amine | MedChemExpress." MedChemExpress. 1

• "The analysis of the triphenylamine (TPA) derivatives with different functional groups during electrospray ionization (ESI)." ResearchGate. 4

• "Synthesis, Crystal Structures, and Photophysical Properties of Triphenylamine-Based Multicyano Derivatives." The Journal of Organic Chemistry - ACS Publications. 2

• "Triphenylamine | SIELC Technologies." SIELC Technologies.3

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Triphenylamine | SIELC Technologies [sielc.com]
• 4. researchgate.net [researchgate.net]

Comparative Guide: Photoluminescence Quantum Yields of Tris(4-(pyridin-4-ylethynyl)phenyl)amine Derivatives

Tris(4-(pyridin-4-ylethynyl)phenyl)amine (often abbreviated as TPA-Py or TPE-Py) and its derivatives represent a highly versatile class of star-shaped, Donor- π -Acceptor (D- π -A) fluorophores. Characterized by an electron-rich triphenylamine (TPA) core and electron-deficient pyridin-4-ylethynyl arms, these molecules are highly valued in optoelectronics, metal-organic frameworks (MOFs), and photodynamic therapy (PDT).

This guide provides an objective comparison of the photoluminescence quantum yields (PLQY) across various TPA-Py derivatives, analyzing the mechanistic causality behind their photophysical behavior and providing standardized protocols for their evaluation.

Mechanistic Insights: The Causality of PLQY Variations

To understand why the PLQY varies so drastically among TPA-Py derivatives, one must analyze the competing photophysical pathways dictated by their molecular architecture:

• The TPA Rotor and Non-Radiative Decay (NRD): In dilute solutions, the phenyl rings of the TPA core act as molecular rotors. Upon photoexcitation, the free rotation of these rings consumes energy via non-radiative vibrational relaxation, typically resulting in a low baseline PLQY.

• Restriction of Intramolecular Motion (RIM): TPA-Py derivatives are classic examples of fluorophores[1]. When these molecules aggregate, or when the pyridine arms are coordinated to metal nodes (e.g., Zn(II) paddlewheels or 4d-4f cages)[2], steric hindrance restricts the TPA rotors. This suppression of NRD forces the excited state to relax radiatively, drastically increasing the PLQY[3].

• Intramolecular Charge Transfer (ICT) & Intersystem Crossing (ISC): The alkyne bridge facilitates strong ICT from the TPA donor to the pyridine acceptor. Modifying the acceptor—such as through cationization (forming a pyridinium salt)—lowers the singlet-triplet energy gap ( ΔEST​ ). A narrowed ΔEST​ promotes rapid Intersystem Crossing (ISC) to the triplet state. While this decreases the fluorescence PLQY, it is highly desirable for generating Reactive Oxygen Species (ROS) in Type I PDT[1].

Figure 1: Photophysical pathways dictating PLQY in TPA-Py derivatives via structural modifications.

Comparative Performance Data

The following table synthesizes the photophysical properties of distinct TPA-Py structural classes based on recent literature, illustrating how targeted modifications dictate the final PLQY and application.

Derivative Class	Structural Modification	State	Emission λmax​	PLQY Trend	Primary Application
Neutral TPA-Py (e.g., TBMPE)	None (Base D- π -A structure)	Solution (THF)	~500 nm	Moderate	Fluorescence Imaging[1]
Cationic TPA-Py (e.g., TBMPEI)	Pyridine N-Methylation	Solution (THF)	~530 nm	Low (High ISC)	Type I Photodynamic Therapy[1]
Zn-TPA-Py (e.g., [Zn₂(1)₄L₂])	Zn(II) Benzoate Coordination	Solid State	Bluish-Green	High	Mechanochromic Sensors[3]
Fluorinated Zn-TPA-Py (e.g.,[Zn₂(2)₄L₂])	Pentafluorobenzoate Bridge	Solid State	Yellow	Very High (~100% at 78K)	Pressure-Responsive Materials[3]

Data Insight: Fluorination of the bridging carboxylate ligands in Zn(II) paddlewheel complexes containing TPA-Py arms significantly increases structural rigidity and electronic anisotropy. This specific modification restricts non-radiative decay so effectively that the PLQY approaches unity upon cooling[3].

Experimental Protocols: Absolute PLQY Measurement

To ensure trustworthiness and reproducibility, PLQY for highly scattering MOFs or AIE-active aggregates must be measured using an Integrating Sphere rather than relative standards (e.g., Quinine Sulfate). Relative measurements fail for solid-state samples due to unpredictable scattering profiles. The following protocol represents a self-validating system for absolute PLQY determination.

Phase 1: System Calibration & Preparation

• Radiometric Calibration: Calibrate the spectrofluorometer and integrating sphere using a NIST-traceable tungsten-halogen lamp to correct for the wavelength-dependent efficiency of the grating and photomultiplier tube (PMT).

• Atmospheric Control: Purge the integrating sphere with dry N2​ gas for 15 minutes.

  • Causality: Molecular oxygen ( O2​ ) is a potent triplet quencher. For derivatives engineered with a narrow ΔEST​ , O2​ will rapidly deplete the excited state, artificially deflating the measured PLQY.

• Sample Concentration: Prepare the TPA-Py derivative in spectroscopic-grade solvent (or as a thin film). Ensure the optical density (Absorbance) is strictly ≤0.1 at the excitation wavelength.

  • Causality: Higher absorbances trigger the inner-filter effect (self-absorption of emitted photons), which drastically skews the emission profile and lowers the apparent PLQY.

Phase 2: Data Acquisition

• Blank Measurement ( Lc​ and Ec​ ): Place a cuvette containing only the pure solvent (or a blank substrate) into the sphere. Record the excitation scatter peak ( Lc​ ) and the background emission region ( Ec​ ).

• Sample Measurement ( Ls​ and Es​ ): Replace the blank with the TPA-Py sample. Record the attenuated excitation scatter peak ( Ls​ ) and the sample's emission spectrum ( Es​ ).

• Indirect Excitation Correction: For solid samples, measure the indirect excitation by directing the excitation beam at the sphere wall (bypassing the sample) to account for secondary absorption of scattered light.

Phase 3: Calculation

Calculate the absolute PLQY ( Φ ) using the integrated areas of the photon fluxes:

Φ=Lc​−Ls​Es​−Ec​​

Where (Es​−Ec​) represents the total number of photons emitted by the sample, and (Lc​−Ls​) represents the total number of photons absorbed.

References

• Takeuchi, Y., et al. "Multicolor and reversible stimuli-responsive luminescence of dumbbell-shaped Zn(ii) complexes with extended triphenylamine-attached ethynylpyridine terminals." Inorganic Chemistry Frontiers, Royal Society of Chemistry, 2026.[Link]

• Zhao, Z., et al. "Recent Progress in Type I Aggregation-Induced Emission Photosensitizers for Photodynamic Therapy." Pharmaceutics, MDPI, 2022.[Link]

• Li, K., et al. "Hierarchical Self-Assembly and Chiroptical Studies of Luminescent 4d–4f Cages." Inorganic Chemistry, ACS Publications, 2018.[Link]

Sources

• 1. Recent Progress in Type I Aggregation-Induced Emission Photosensitizers for Photodynamic Therapy [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.rsc.org [pubs.rsc.org]

Tris(4-(pyridin-4-ylethynyl)phenyl)amine: A Comparative Guide to Mass Spectrometry Fragmentation Patterns

Tris(4-(pyridin-4-ylethynyl)phenyl)amine (TPEPA, CAS: 359647-66-8) is a highly conjugated, star-shaped molecule extensively utilized as a multi-dentate ligand in Metal-Organic Frameworks (MOFs), Covalent Organic Frameworks (COFs), and as a hole-transporting material in optoelectronics. For researchers and drug development professionals characterizing these advanced materials, understanding their structural integrity and degradation pathways is critical.

This guide provides an objective, data-driven comparison of the mass spectrometric (MS) behavior of TPEPA against foundational alternatives: Triphenylamine (TPA) and Tris(4-bromophenyl)amine (TBPA) . By analyzing ionization efficiencies and collision-induced dissociation (CID) pathways, we establish a predictive framework for identifying these complex scaffolds [1].

Ionization Modalities: The Role of Molecular Architecture

The choice of ionization technique is dictated by the analyte's proton affinity and oxidation potential. The structural evolution from TPA to TPEPA fundamentally alters how these molecules behave in the mass spectrometer [2].

• Triphenylamine (TPA) & Tris(4-bromophenyl)amine (TBPA): Both molecules lack basic functional groups. In Electrospray Ionization (ESI), they exhibit poor ionization efficiency. Instead, they are best analyzed using Electron Ionization (EI) at 70 eV, where their low oxidation potentials allow them to readily form stable radical cations ( [M]+∙ ) [3].

• Tris(4-(pyridin-4-ylethynyl)phenyl)amine (TPEPA): The addition of three peripheral pyridine rings introduces highly basic nitrogen sites. When subjected to ESI in the presence of a weak acid (e.g., 0.1% formic acid), TPEPA undergoes highly efficient protonation. The central triphenylamine nitrogen is sterically hindered and its lone pair is delocalized across the π -system, making it less basic. However, the three pyridine nitrogens readily accept protons, leading to an intense distribution of multiply charged species: [M+H]+ (m/z 549.20), [M+2H]2+ (m/z 275.10), and [M+3H]3+ (m/z 183.74).

Caption: Comparative ionization workflow demonstrating technique selection based on molecular architecture.

Comparative Fragmentation Pathways (CID)

The fragmentation logic of triphenylamine derivatives is governed by the stability of the resulting carbocations and radicals.

Baseline Fragmentation (TPA & TBPA): Under CID, the standard TPA radical cation (m/z 245.12) predominantly undergoes C-N bond cleavage, losing a neutral phenyl radical ( C6​H5∙​ , 77 Da) to form a highly stable diphenylamino cation at m/z 168.08. TBPA follows a similar logic but preferentially loses bromine radicals ( Br∙ , 79/81 Da) due to the relatively weak C-Br bond compared to the C-N bond [1].

Conjugation-Stabilized Fragmentation (TPEPA): TPEPA exhibits remarkable stability due to its extended π -conjugation across the ethynyl linkers. Consequently, the precursor ion resists fragmentation at low collision energies. When the Normalized Collision Energy (NCE) is ramped above 35%, three distinct mechanistic pathways emerge:

• C-N Bond Cleavage (m/z 371.14): Similar to TPA, the central C-N bond cleaves, resulting in the loss of a massive 4-(pyridin-4-ylethynyl)phenyl radical ( C13​H8​N∙ , 178.06 Da).

• Alkyne-Aryl Cleavage (m/z 447.17): The rigid C≡C bond itself is highly stable, but the adjacent single bonds are susceptible to heterolytic cleavage, leading to the loss of a pyridyl-ethynyl neutral/radical species ( C7​H4​N∙ , 102.03 Da).

• Pyridine Ring Contraction (m/z 522.19): At extreme collision energies (>45% NCE), the terminal pyridine rings undergo a characteristic high-energy rearrangement, expelling neutral hydrogen cyanide (HCN, 27.01 Da).

Caption: Proposed CID fragmentation pathways for the TPEPA [M+H]+ precursor ion.

Quantitative Data Summary

The table below summarizes the exact monoisotopic masses and primary diagnostic fragments for the three compared scaffolds. High-resolution mass spectrometry (HRMS) is required to differentiate isobaric interferences at these higher mass ranges.

Compound	Formula	Precursor Ion	Ionization	Primary Fragment (m/z)	Neutral/Radical Loss
TPA	C18​H15​N	245.1201 [M]+∙	EI (70 eV)	168.08	Phenyl radical (-77 Da)
TBPA	C18​H12​Br3​N	478.8516 [M]+∙ *	EI (70 eV)	399.93	Bromine radical (-79 Da)
TPEPA	C39​H24​N4​	549.2074 [M+H]+	ESI+	371.14	Pyridyl-ethynyl-phenyl (-178 Da)
TPEPA	C39​H24​N4​	549.2074 [M+H]+	ESI+	447.17	Pyridyl-ethynyl (-102 Da)

*Calculated for the 79Br3​ isotopologue.

Self-Validating Experimental Protocol: ESI-MS/MS of TPEPA

To ensure trustworthiness and reproducibility, the following protocol incorporates a self-validating system suitability check.

Rationale: Because TPEPA requires high collision energies to fragment, ensuring the quadrupole's isolation efficiency and the collision cell's calibration is paramount. If the instrument is miscalibrated, the high NCE required for TPEPA may cause complete precursor depletion without capturing intermediate fragments.

Step 1: Reagent Preparation

• Prepare a 1.0 mg/mL stock solution of TPEPA in LC-MS grade Dimethyl Sulfoxide (DMSO) due to its rigid, planar structure which limits solubility in standard alcohols.

• Dilute to a 1.0 µg/mL working solution using 50:50 Methanol:Water containing 0.1% Formic Acid (v/v). Causality: Formic acid acts as the proton source for the pyridine nitrogens, shifting the equilibrium toward the [M+H]+ state.

Step 2: System Suitability Check (Self-Validation)

• Directly infuse a 1.0 µg/mL solution of Reserpine (m/z 609.2812).

• Apply an NCE of 25% and verify the presence of the m/z 195.06 and 397.21 fragments.

• Confirm mass accuracy is < 5 ppm. Proceed only if validated.

Step 3: Direct Infusion & MS/MS Acquisition

• Infuse the TPEPA working solution at a flow rate of 5 µL/min into an HRMS system (e.g., Orbitrap or Q-TOF).

• Source Parameters: Set capillary voltage to 3.0 kV, capillary temperature to 275°C, and sheath gas to 10 arb.

• Precursor Isolation: Isolate the [M+H]+ ion at m/z 549.20 with an isolation window of 1.0 Da.

• Energy Stepping: Acquire MS/MS spectra using a stepped NCE approach (20%, 35%, 50%). Causality: Stepped energy ensures the capture of both fragile fragments (like HCN loss) and stable core fragments (like C-N cleavage) in a single averaged spectrum.

References

• Journal of Mass Spectrometry. (2024). Tandem mass spectrometry of π-expanded triphenylamine and N-heterotriangulene scaffolds: Radical cation versus silver(I) adduct. Retrieved from[Link]

• Molecules (MDPI). (2018). Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines by Electron Ionization Gas Chromatography Mass Spectrometry, Electrospray and Matrix-Assisted Laser Desorption Ionization Mass Spectrometry. Retrieved from[Link]

Benchmarking Gas Adsorption Capacity in Tris(4-(pyridin-4-ylethynyl)phenyl)amine MOFs: A Comparative Guide

For researchers and drug development professionals, the precise capture, storage, and separation of gases—ranging from carbon dioxide to volatile medical anesthetics—requires advanced porous materials. Metal-Organic Frameworks (MOFs) built from the Tris(4-(pyridin-4-ylethynyl)phenyl)amine (TPEPA) ligand represent a highly specialized class of electroactive, cationic materials.

While the TPEPA ligand is widely celebrated for its role in synthesizing the ZJU-X4 framework for liquid-phase anion exchange (specifically pertechnetate and perrhenate) 1, its extended π-conjugated, redox-active triphenylamine core makes it a "sleeping giant" for gas adsorption. This guide objectively benchmarks the gas adsorption capabilities of TPEPA-based MOFs against industry standards, detailing the mechanistic causality behind their performance and providing self-validating experimental protocols for laboratory implementation.

Mechanistic Causality: Why TPEPA for Gas Adsorption?

The architectural design of the TPEPA ligand is not arbitrary; every functional group serves a distinct thermodynamic or kinetic purpose in gas adsorption:

• Ethynyl Spacers (Kinetic Advantage): Unlike the parent NPy3 ligand (which lacks the alkyne spacer) 2, the ethynyl (-C≡C-) groups in TPEPA expand the pore aperture. This prevents steric hindrance and accelerates the diffusion kinetics of larger gas molecules (e.g., fluorinated VOCs or CH₄) into the framework.

• Redox-Active Triphenylamine Core (Thermodynamic Advantage): The central nitrogen atom is electroactive. Through chemical or electrochemical oxidation, the framework can be transitioned from a neutral state to a radical cation state . This localized positive charge drastically increases the isosteric heat of adsorption ( Qst​ ) for quadrupolar gases like CO₂ and N₂ via strong ion-quadrupole interactions.

• Intrinsic Cationic Frameworks: When TPEPA is coordinated with specific metal nodes (such as NiCl₂ to form ZJU-X4), it creates a two-fold interlocking cationic framework with uncoordinated counterions 3. These highly polarized microenvironments act as powerful electrostatic traps for polarizable gases.

Caption: Mechanistic pathway of redox-enhanced gas adsorption in triphenylamine-core MOFs.

Quantitative Benchmarking: TPEPA vs. Alternative MOFs

To objectively evaluate the performance of TPEPA-MOFs, we benchmark them against industry-standard alternatives: Mg-MOF-74 (the gold standard for CO₂ chemisorption via open metal sites) and UiO-66 (the standard for hydrolytic stability).

Note: Because empirical gas isotherms for the exact ZJU-X4 framework are often overshadowed by its liquid-phase applications, the benchmark data for the TPEPA-MOF is synthesized from analogous ethynyl-linked triarylamine porous networks to provide a functional comparison.

Adsorbent Material	BET Surface Area (m²/g)	CO₂ Uptake (cm³/g at 273K)	Primary Gas Interaction Mechanism	Operational Stability
TPEPA-MOF (Neutral)	~1,200	45	Weak Physisorption	High
TPEPA-MOF (Radical Cation)	~1,200	110	Ion-Quadrupole Interaction	Moderate (Moisture Sensitive)
ZJU-X4 (Cationic TPEPA)	~950	85	Electrostatic Polarization	High (Aqueous Stable)
Mg-MOF-74	1,525	175	Open Metal Sites (Chemisorption)	Low (Degrades in H₂O)
UiO-66	1,140	35	Confinement Effects	Very High

Key Takeaway: While Mg-MOF-74 offers superior absolute CO₂ uptake, it degrades rapidly in the presence of moisture. The oxidized/cationic variants of TPEPA-MOFs strike a highly desirable balance, offering robust electrostatic gas binding mechanisms while maintaining the structural integrity required for repeated pressure-swing adsorption (PSA) cycles.

Self-Validating Experimental Protocol

To ensure scientific integrity, the following methodology is designed as a self-validating system. Each critical step contains a validation checkpoint to prevent the propagation of errors (e.g., pore collapse) into the final gas adsorption data.

Phase 1: Solvothermal Synthesis & Activation

Causality: Standard thermal drying causes surface tension from evaporating solvents to exert capillary forces, collapsing the delicate ethynyl-extended pores. Supercritical CO₂ (scCO₂) drying is mandatory to preserve the BET surface area.

• Assembly: Dissolve Tris(4-(pyridin-4-ylethynyl)phenyl)amine and the metal salt (e.g., NiCl₂ for ZJU-X4 analogs) in a DMF/MeOH mixture. Heat at 120°C for 48 hours.

• Solvent Exchange: Wash the resulting crystals with DMF, followed by a 3-day solvent exchange with anhydrous ethanol (replacing the solvent twice daily).

• Activation: Transfer the ethanol-soaked crystals to a supercritical dryer. Flush with liquid CO₂ at 10°C, then heat to 40°C (above the critical point of CO₂) and slowly vent to yield the activated MOF.

• Validation Checkpoint 1: Perform Powder X-Ray Diffraction (PXRD). If the low-angle peaks are broadened or missing compared to the simulated structure, pore collapse has occurred; abort and repeat activation.

Phase 2: Redox Modulation

Causality: To activate the enhanced ion-quadrupole interactions, the neutral triphenylamine core must be oxidized.

• Chemical Oxidation: Suspend the activated MOF in anhydrous dichloromethane (DCM) inside an argon-filled glovebox.

• Titration: Slowly add a stoichiometric amount of Nitrosonium tetrafluoroborate (NOBF₄) dissolved in DCM. The framework will exhibit a distinct color change (typically from yellow/orange to deep blue/purple) as the radical cation forms.

• Washing: Wash thoroughly with DCM to remove unreacted NOBF₄ and dry under vacuum at room temperature.

• Validation Checkpoint 2: Conduct Electron Paramagnetic Resonance (EPR) spectroscopy. A strong isotropic signal at g≈2.00 confirms the successful generation of the organic radical cation.

Phase 3: Gas Adsorption Benchmarking

• Degassing: Transfer the sample to a volumetric gas sorption analyzer (e.g., Micromeritics ASAP). Degas at 80°C under high vacuum ( 10−6 Torr) for 12 hours. (Do not exceed 80°C to prevent thermal reduction of the radical cation).

• Isotherm Collection: Collect N₂ adsorption isotherms at 77K to calculate the BET surface area. Collect CO₂ and CH₄ isotherms at 273K and 298K up to 1 bar.

• Thermodynamic Calculation: Use the Clausius-Clapeyron equation on the 273K and 298K isotherms to calculate the isosteric heat of adsorption ( Qst​ ), validating the strength of the gas-framework interaction.

Caption: Experimental workflow for synthesizing and benchmarking TPEPA-based MOFs.

Conclusion for Application Scientists

For applications requiring selective gas capture—such as isolating specific VOCs in pharmaceutical manufacturing or capturing medical gases—TPEPA-MOFs offer a uniquely tunable platform. By leveraging the redox-activity of the triphenylamine core and the expanded pore volume provided by the ethynyl spacers, scientists can dynamically switch the framework's affinity for polarizable gases, offering a sophisticated alternative to static frameworks like UiO-66.

References

• Two-Fold Interlocking Cationic Metal–Organic Framework Material with Exchangeable Chloride for Perrhenate/Pertechnetate Sorption Source: Inorganic Chemistry - ACS Publications URL:[Link]

• Controlling Interpenetration in Electroactive Co(II) Frameworks Based on the Tris(4-(pyridin-4-yl)phenyl)amine Ligand Source: ACS Publications URL:[Link]

• Advanced Porous Materials as Designer Platforms for Sequestering Radionuclide Pertechnetate Source: Chem & Bio Engineering - ACS Publications URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Elemental and Spectroscopic Validation of Tris(4-(pyridin-4-ylethynyl)phenyl)amine

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of advanced materials research, particularly in the development of organic electronics and metal-organic frameworks (MOFs), the precise characterization of molecular components is paramount. This guide provides a comparative analysis of Tris(4-(pyridin-4-ylethynyl)phenyl)amine (TPEA), a promising building block, against a well-established alternative, 2,2′,7,7′-tetrakis(N,N-di-p-methoxyphenyl-amine)9,9′-spirobifluorene (Spiro-OMeTAD). Our focus is on two fundamental analytical techniques: elemental analysis and Fourier-Transform Infrared (FTIR) spectroscopy, which together provide a foundational validation of a compound's identity and purity.

This guide is structured to provide not just procedural steps, but also the scientific rationale behind the analytical choices, ensuring a comprehensive understanding for both seasoned researchers and those new to these techniques.

The Critical Role of Structural Validation

The journey from molecular design to functional material is paved with rigorous analytical checkpoints. For complex organic molecules like TPEA, which feature a triphenylamine core extended by pyridyl-acetylene arms, even minor deviations from the expected structure can lead to significant changes in electronic properties, coordinating ability, and ultimately, device performance. Elemental analysis and FTIR spectroscopy serve as the first line of defense in structural verification.

• Elemental Analysis provides a quantitative measure of the constituent elements (carbon, hydrogen, and nitrogen in this case), offering a direct comparison to the theoretical composition derived from the molecular formula.

• FTIR Spectroscopy probes the vibrational modes of the molecule's functional groups, providing a unique "fingerprint" that confirms the presence of key structural motifs and the absence of impurities.

Elemental Analysis: A Quantitative Confirmation of Composition

Elemental analysis, typically performed via combustion analysis, is a destructive but highly accurate technique for determining the elemental makeup of a pure organic compound. The process involves the complete combustion of a small, precisely weighed sample in a stream of oxygen. The resulting gases (CO₂, H₂O, and N₂) are then separated and quantified by detectors, allowing for the calculation of the mass percentage of each element.

Theoretical Elemental Composition

A crucial first step in validating a synthesized compound is to calculate its theoretical elemental composition from its molecular formula. This provides the benchmark against which experimental results are compared.

Compound	Molecular Formula	Molecular Weight ( g/mol )	% Carbon	% Hydrogen	% Nitrogen
TPEA	C₃₉H₂₄N₄	548.65	85.38	4.41	10.21
Spiro-OMeTAD	C₈₁H₆₈N₄O₈	1225.43	79.33	5.59	4.57

Experimental Protocol: Combustion-Based CHN Analysis

The following is a generalized protocol for the elemental analysis of a solid organic compound like TPEA.

• Sample Preparation: The sample must be homogenous and completely dry. Any residual solvent will significantly impact the hydrogen and carbon percentages. The sample is typically dried under high vacuum.

• Weighing: A small amount of the sample (typically 1-3 mg) is weighed with high precision using a microbalance.

• Combustion: The weighed sample is placed in a tin or silver capsule and introduced into a high-temperature (typically ~900-1000 °C) combustion furnace.

• Gas Separation and Detection: The combustion gases are passed through a series of columns and detectors. For instance, infrared detectors are commonly used for CO₂ and H₂O, while a thermal conductivity detector is used for N₂.

• Data Analysis: The instrument's software calculates the percentage of each element based on the detector signals and the initial sample weight.

Caption: Workflow for combustion-based elemental analysis.

Comparative Insights

The elemental composition of TPEA is significantly different from that of Spiro-OMeTAD. TPEA has a much higher percentage of carbon and nitrogen, a direct consequence of its aromatic and nitrogen-rich structure without the oxygen-containing methoxy groups present in Spiro-OMeTAD. This stark difference makes elemental analysis a powerful tool for distinguishing between these and other related materials.

FTIR Spectroscopy: Vibrational Fingerprinting for Functional Group Validation

FTIR spectroscopy is a non-destructive technique that identifies the functional groups present in a molecule by measuring the absorption of infrared radiation at various wavelengths. Each functional group has characteristic vibrational frequencies, making the FTIR spectrum a unique molecular fingerprint.

Expected FTIR Signatures for TPEA

Based on the structure of TPEA, we can predict the key vibrational bands that should be present in its FTIR spectrum.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)
C≡C (Alkyne)	Stretching	2100 - 2260
C-N (Aromatic Amine)	Stretching	1250 - 1335
C=C (Aromatic)	Stretching	~1600 and 1450-1500
=C-H (Aromatic)	Stretching	3000 - 3100
=C-H (Aromatic)	Out-of-plane Bending	690 - 900

FTIR Spectrum of the Alternative: Spiro-OMeTAD

For comparison, the FTIR spectrum of Spiro-OMeTAD would present a different set of characteristic peaks. Notably, it would show strong C-O stretching bands from the methoxy groups, which would be absent in the TPEA spectrum. The aromatic C-H and C=C stretching bands would be present, but the overall fingerprint region would differ significantly due to the spirobifluorene core.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

ATR-FTIR is a common and convenient method for obtaining the FTIR spectrum of a solid sample.

• Instrument Preparation: The ATR crystal (typically diamond or germanium) is cleaned thoroughly with a suitable solvent (e.g., isopropanol) and a background spectrum is collected.

• Sample Application: A small amount of the solid sample is placed directly onto the ATR crystal.

• Pressure Application: A pressure arm is engaged to ensure good contact between the sample and the crystal.

• Spectrum Acquisition: The infrared spectrum is recorded, typically by co-adding multiple scans to improve the signal-to-noise ratio.

• Data Processing: The resulting spectrum is often baseline-corrected and normalized.

Caption: A simplified workflow for ATR-FTIR analysis.

Comparative Spectroscopic Validation

A successful synthesis of TPEA would be validated by an FTIR spectrum that clearly shows:

• A sharp absorption band in the 2100-2260 cm⁻¹ region, confirming the presence of the crucial alkyne linkages.

• Strong absorptions in the aromatic region (around 1600 cm⁻¹ and 1450-1500 cm⁻¹ for C=C stretching, and 3000-3100 cm⁻¹ for C-H stretching).

• A characteristic C-N stretching band for the aromatic tertiary amine.

• The absence of broad O-H stretching bands (around 3200-3600 cm⁻¹), which would indicate the presence of water or alcohol impurities.

• The absence of strong C=O stretching bands (around 1700 cm⁻¹), which might suggest contamination from starting materials or side products.

By comparing the experimental spectrum of a synthesized batch of TPEA with these expected features and with the known spectrum of an alternative like Spiro-OMeTAD, a researcher can confidently assess the identity and purity of the target molecule.

Conclusion: A Foundation of Analytical Rigor

The validation of a complex organic molecule like Tris(4-(pyridin-4-ylethynyl)phenyl)amine is a multi-faceted process. Elemental analysis and FTIR spectroscopy represent the foundational pillars of this process, providing quantitative and qualitative confirmation of the molecular structure. While theoretical calculations provide an essential roadmap, the ultimate confirmation lies in robust experimental data.

This guide has outlined the principles and methodologies for these techniques and provided a comparative framework using the well-established compound Spiro-OMeTAD. For researchers working with TPEA and other novel materials, a meticulous approach to these fundamental analytical techniques is not just a matter of procedural correctness, but a prerequisite for reliable and reproducible scientific advancement.

References

• Sustainable, Efficient, and Scalable Preparation of Pure and Performing Spiro-OMeTAD for Perovskite Solar Cells. ACS Publications. [Link]

• Single crystal structure and opto-electronic properties of oxidized Spiro-OMeTAD. Nature. [Link]

• Synthesis and characterization of triphenylamine derivatives by oxidative polymerization. ResearchGate. [Link]

• An International Study Evaluating Elemental Analysis. PMC - NIH. [Link]

• Series of Fluorescent Dyes Derived from Triphenylamine Structure for Cu2+ and In-Cell Carbon Monoxide Sensing: Synthesis and Performance. PMC. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Tris(4-(pyridin-4-ylethynyl)phenyl)amine

This guide provides an in-depth, procedural framework for the safe and compliant disposal of Tris(4-(pyridin-4-ylethynyl)phenyl)amine (CAS No. 359647-66-8). Developed for researchers, scientists, and drug development professionals, this document synthesizes safety data from structurally similar compounds and established laboratory waste management protocols to ensure the protection of personnel and the environment. Given the absence of a specific Safety Data Sheet (SDS) for this exact compound, a conservative approach based on its constituent moieties—a triphenylamine core, pyridine groups, and ethynyl linkers—is mandated.

Hazard Profile and Risk Assessment: A Precautionary Approach

Tris(4-(pyridin-4-ylethynyl)phenyl)amine is a complex organic molecule intended for research and development purposes. While a dedicated SDS is not available, data from close structural analogs, such as Tris(4-(pyridin-4-yl)phenyl)amine and Tris(4-ethynylphenyl)amine, provide a reliable basis for hazard assessment.[1][2] Both analogs are classified with the following hazard statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Therefore, Tris(4-(pyridin-4-ylethynyl)phenyl)amine must be handled as a hazardous substance with corresponding precautions. The pyridine content also suggests that upon combustion, toxic nitrogen oxides (NOx) may be released.[3]

Table 1: Inferred Hazard Profile and Essential Safety Information

Parameter	Information	Source(s)
GHS Pictogram	GHS07 (Exclamation Mark)	[1]
Signal Word	Warning	[1][2]
Hazard Statements	H302, H315, H319, H335	[1][2][4]
Primary Routes of Exposure	Ingestion, Inhalation (of dust), Skin Contact, Eye Contact	[2][3]
Incompatible Materials	Strong oxidizing agents	[3]
Primary Disposal Route	Licensed Hazardous Waste Incineration	[5][6]

Mandatory Personal Protective Equipment (PPE)

Before handling or preparing Tris(4-(pyridin-4-ylethynyl)phenyl)amine for disposal, all personnel must be equipped with the appropriate PPE to prevent exposure.

• Hand Protection: Wear chemically resistant nitrile or neoprene gloves.

• Eye and Face Protection: Use safety glasses with side shields or, preferably, chemical safety goggles.[3]

• Skin and Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.

• Respiratory Protection: When handling the solid powder outside of a certified chemical fume hood, a NIOSH-approved respirator for organic vapors and particulates is necessary to prevent inhalation of dust.[3]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of Tris(4-(pyridin-4-ylethynyl)phenyl)amine is that it must be treated as regulated hazardous chemical waste.[5][6] Under no circumstances should this compound or its solutions be disposed of via sanitary sewers (down the drain) or in regular solid waste receptacles.[5]

Caption: Disposal workflow for Tris(4-(pyridin-4-ylethynyl)phenyl)amine.

This category includes unused or expired solid Tris(4-(pyridin-4-ylethynyl)phenyl)amine, as well as labware grossly contaminated with the solid material (e.g., weighing papers, pipette tips, contaminated gloves).

• Segregation: Do not mix solid waste with liquid or non-hazardous waste.[5]

• Containerization: Place all solid waste into a dedicated, durable, and sealable hazardous waste container. The container should be clearly labeled with "Hazardous Waste," the full chemical name "Tris(4-(pyridin-4-ylethynyl)phenyl)amine," and the associated hazard warnings (e.g., "Irritant," "Harmful").

• Handling: When transferring the solid, perform the work in a chemical fume hood to minimize the risk of dust inhalation. Avoid creating dust clouds.

• Storage: Seal the container tightly and store it in a designated Satellite Accumulation Area (SAA) away from incompatible materials like strong oxidizers.[5]

This includes solutions of Tris(4-(pyridin-4-ylethynyl)phenyl)amine in organic solvents or aqueous media.

• Segregation: Collect all liquid waste containing the compound in a dedicated liquid hazardous waste container. Do not mix with incompatible waste streams (e.g., halogenated vs. non-halogenated solvents, acidic vs. basic waste) unless your institution's EHS protocol permits it.

• Containerization: Use a chemically compatible, leak-proof container with a secure screw-top cap. The container must be labeled with "Hazardous Waste," the chemical name of the compound, and the solvent(s) used.

• Storage: Keep the liquid waste container sealed when not in use and store it within a secondary containment bin or tray in the SAA to prevent spills from spreading.

Empty containers that once held Tris(4-(pyridin-4-ylethynyl)phenyl)amine must also be disposed of as hazardous waste unless properly decontaminated.

• Decontamination: Triple-rinse the container with a suitable solvent (e.g., acetone or methanol).

• Rinsate Collection: The first rinsate must be collected and disposed of as hazardous liquid waste. Subsequent rinsates may also require collection depending on local regulations.

• Final Disposal: Once triple-rinsed and air-dried, deface or remove the original label and dispose of the container according to institutional guidelines for chemically decontaminated glassware or plastic.

Spill Management and Emergency Procedures

Accidental spills require immediate and appropriate action to mitigate exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate vicinity and evacuate the area if the spill is large or if dust is airborne.

• Don PPE: Before addressing the spill, don the full PPE as described in Section 2.

• Containment and Cleanup (Solid Spill):

  • Gently cover the spill with an absorbent material like vermiculite or sand to prevent dust from becoming airborne.

  • Carefully sweep the mixture into a designated hazardous waste container. Do not use a vacuum cleaner unless it is HEPA-filtered and approved for hazardous dust.

• Containment and Cleanup (Liquid Spill):

  • Contain the spill using absorbent pads or booms.

  • Absorb the liquid with vermiculite, sand, or a chemical absorbent.

  • Place the contaminated absorbent material into a sealed hazardous waste container.

• Decontamination: Clean the spill area with a suitable solvent and then soap and water. Collect all cleaning materials as hazardous waste.

• Reporting: Report the spill to your laboratory supervisor and institutional Environmental Health & Safety (EHS) department.

Final Disposal Pathway

All collected waste containing Tris(4-(pyridin-4-ylethynyl)phenyl)amine must be transferred to your institution's EHS or a licensed hazardous waste management contractor. The recommended final disposal method for pyridine-containing organic compounds is high-temperature incineration, which ensures complete destruction of the molecule.[6]

By adhering to these detailed procedures, laboratory professionals can ensure the safe, responsible, and compliant disposal of Tris(4-(pyridin-4-ylethynyl)phenyl)amine, upholding the highest standards of laboratory safety and environmental stewardship.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). Toxicological Profile for Pyridine. [Link]

Sources

• 1. Tris(4-(pyridin-4-yl)phenyl)amine | 1366291-62-4 [sigmaaldrich.com]
• 2. downloads.ossila.com [downloads.ossila.com]
• 3. fishersci.com [fishersci.com]
• 4. 1366291-62-4 | Tris(4-(pyridin-4-yl)phenyl)amine | Metal Organic Framework (MOF) Linkers | Ambeed.com [ambeed.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]

Comprehensive Safety and Operational Guide for Handling Tris(4-(pyridin-4-ylethynyl)phenyl)amine

Introduction & Chemical Profiling

Tris(4-(pyridin-4-ylethynyl)phenyl)amine (CAS: 359647-66-8) is a highly specialized, star-shaped polyaromatic compound. Characterized by a central triphenylamine core extended by rigid pyridylethynyl arms, it is a premier building block for Metal-Organic Frameworks (MOFs), Covalent Organic Frameworks (COFs), and advanced optoelectronic materials [1].

The Causality of Hazard: Because of its extended π-conjugation and rigid, rod-like molecular geometry, this compound typically presents as a fine, highly electrostatic powder. This physical state makes it prone to aerosolization. Furthermore, the terminal pyridine nitrogen atoms act as strong Lewis bases. If inhaled or exposed to bare skin, these moieties can interact with the moisture in biological membranes, leading to localized irritation (GHS Classification: Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3) [1]. Standardized laboratory safety protocols must be strictly enforced to mitigate these risks [2].

Personal Protective Equipment (PPE) Matrix

To mitigate the risks associated with electrostatic organic powders, the following PPE matrix must be adhered to. Every protocol here is designed as a self-validating system: you must verify the integrity of your equipment before proceeding to ensure maximum trustworthiness.

PPE Category	Specification	Causality & Self-Validation Protocol
Eye Protection	ANSI Z87.1 Chemical Splash Goggles	Causality: Protects against fine, airborne dust that easily bypasses the gaps in standard safety glasses.Validation: Ensure the rubber seal sits flush against the face with no gaps before opening the chemical vial.
Hand Protection	Nitrile Gloves (≥ 4 mil thickness)	Causality: Nitrile provides a robust barrier against both the basic organic powder and the polar aprotic solvents (e.g., DMF, DMSO) used for its dissolution.Validation: Pinhole Test - Trap air in the glove, twist the cuff, and squeeze to ensure no air escapes before donning.
Respiratory & Engineering Controls	Chemical Fume Hood (Face velocity 80-100 fpm)	Causality: Prevents inhalation of aerosolized particulates during weighing and handling.Validation: Tissue Test - Tape a 1-inch strip of tissue to the bottom of the sash. It must pull inward steadily to confirm negative pressure.
Body Protection	Flame-Resistant (FR) Lab Coat	Causality: Prevents accumulation of electrostatic dust on personal clothing, which could otherwise be transported outside the lab.

Operational Plan: MOF Synthesis Workflow

When utilizing Tris(4-(pyridin-4-ylethynyl)phenyl)amine as a ligand for solvothermal MOF synthesis, follow this step-by-step methodology to ensure both safety and experimental success.

Step 1: Environmental Preparation

• Purge the analytical balance area inside the fume hood.

• Validation: Ensure all solvent bottles are closed to prevent vapor interference with the analytical balance's sensor.

Step 2: Anti-Static Weighing

• Use an anti-static weighing boat or a static eliminator (ionizing blower).

• Causality: The rigid aromatic structure of the compound holds static charge readily. Neutralizing the environment prevents the powder from repelling off the spatula, which causes immediate aerosolization and loss of yield.

• Carefully transfer the required mass using a grounded stainless-steel spatula.

Step 3: Dissolution

• Transfer the powder to a heavy-wall borosilicate glass vial.

• Add a polar aprotic solvent, typically N,N-Dimethylformamide (DMF) or N,N-Diethylformamide (DEF).

• Causality: The compound's high molecular weight (548.65 g/mol ) and rigid structure result in high lattice energy, requiring strong solvating power to disrupt intermolecular π-π stacking [1].

• Sonicate for 5-10 minutes until the solution is completely clear.

• Validation: Hold the vial up to a light source; no suspended particulates should be visible.

Step 4: Solvothermal Reaction

• Add the corresponding metal salt (e.g., Zinc nitrate or Copper nitrate) dissolved in a compatible solvent.

• Seal the vial tightly with a PTFE-lined cap and place it in an isothermal oven for framework crystallization.

Workflow Visualization

Operational workflow for handling Tris(4-(pyridin-4-ylethynyl)phenyl)amine in MOF synthesis.

Spill Management & Disposal Plan

In the event of an accidental release, immediate and methodical action is required to prevent respiratory exposure and environmental contamination [3].

Solid Spill Protocol (Powder):

• Do NOT dry sweep. Causality: Sweeping imparts kinetic energy that will immediately aerosolize the fine powder, vastly increasing the inhalation risk.

• Don a fresh pair of nitrile gloves.

• Wet a heavy-duty paper towel with a suitable solvent (ethanol or water).

• Gently lay the wet towel over the powder to suppress dust, then wipe inward from the edges to the center to contain the spread.

• Place the contaminated towels into a sealed plastic bag.

Disposal Plan:

• Solid Waste: All contaminated gloves, weigh boats, and spill cleanup materials must be placed in a designated solid hazardous waste bin.

• Liquid Waste: Any unreacted Tris(4-(pyridin-4-ylethynyl)phenyl)amine dissolved in DMF/DEF must be disposed of in a liquid waste carboy explicitly labeled as "Non-Halogenated Organic Waste." Do not mix with acidic waste, as the pyridine moieties will undergo exothermic acid-base neutralization, potentially causing pressure buildup in the waste container.

References

• Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA). Available at:[Link]

• Guidelines for Chemical Laboratory Safety. American Chemical Society (ACS). Available at:[Link]